Spinosad Impurity PSA(A)

Core Science & Biosynthesis

Chemical structure and physical properties of Spinosad Impurity PSA(A)

Spinosad Impurity PSA(A): Structural Characterization, Formation Mechanisms, and Analytical Methodologies

Introduction

Spinosad is a broad-spectrum, naturally derived insecticide produced via the fermentation of the actinomycete Saccharopolyspora spinosa[1]. The commercial formulation primarily consists of a mixture of two macrolides: Spinosyn A (~85%) and Spinosyn D (~15%)[1]. However, the complex biochemical pathways involved in its biosynthesis and the compound's susceptibility to environmental degradation give rise to several minor impurities[1].

Among these, Spinosad Impurity PSA(A) —chemically known as Spinosyn A 17-pseudoaglycone—is of critical interest to researchers and formulation scientists[1]. Understanding its structural properties, mechanistic formation, and analytical quantification is essential for ensuring the efficacy, safety, and regulatory compliance of spinosad-based formulations[1],[2].

Chemical Structure and Physical Properties

Spinosad Impurity PSA(A) is a tetracyclic macrolactone (macrolide)[1]. In a fully synthesized Spinosyn A molecule, the aglycone core is glycosylated at two key positions: a tri-O-methylrhamnose moiety at the C-9 position and a forosamine amino sugar at the C-17 position[1]. PSA(A) is termed a "pseudoaglycone" because it retains the rhamnose sugar at C-9 but lacks the forosamine sugar at C-17[1].

This structural absence fundamentally alters the molecule's physical properties. The loss of the basic dimethylamino group (from forosamine) shifts its pKa, significantly reduces its solubility in highly acidic aqueous media, and alters its ionization efficiency during mass spectrometry compared to the parent Spinosyn A.

Table 1: Chemical and Physical Properties of Spinosad Impurity PSA(A)

Property	Description / Value
Chemical Name	Spinosyn A 17-pseudoaglycone
Synonyms	Spinosad Impurity PSA(A)
CAS Number	131929-68-5[3]
Molecular Formula	C33H50O9[3]
Molecular Weight	590.7 g/mol [1]
Structural Classification	Macrolide (Tetracyclic Macrolactone)[1]

Mechanistic Pathways of Formation

The presence of PSA(A) in spinosad formulations can be traced to two distinct mechanistic pathways: transient biosynthetic accumulation and post-production degradation[1].

• Biosynthetic Intermediate : During the fermentation of Saccharopolyspora spinosa, the aglycone core undergoes stepwise glycosylation[1]. The attachment of rhamnose at the C-9 position yields the pseudoaglycone PSA(A)[1]. Subsequently, a glycosyltransferase enzyme catalyzes the addition of forosamine at the C-17 position to complete the synthesis of Spinosyn A[1]. If the fermentation process is prematurely halted, PSA(A) accumulates as a transient intermediate.

• Acidic Hydrolysis (Degradation) : Post-formulation, Spinosyn A is susceptible to environmental and chemical degradation. Under mild acidic conditions (pH 3.0–4.0), the glycosidic bond linking the forosamine sugar to the C-17 oxygen is readily hydrolyzed, stripping the amino sugar and reverting the molecule to Spinosyn A 17-pseudoaglycone[1].

Biosynthetic and degradation pathways illustrating the formation of Spinosad Impurity PSA(A).

Analytical Methodologies and Self-Validating Protocols

For regulatory submissions and quality control, the definitive identification and quantification of Spinosad impurities are paramount. While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is common, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is prioritized for its superior sensitivity and ability to provide definitive mass-to-charge (m/z) identification[2].

Protocol: LC-MS/MS Quantification of PSA(A) This protocol is designed as a self-validating system. The causality behind the extraction choice is critical: highly acidic extraction solvents can artificially induce the hydrolysis of Spinosyn A into PSA(A), leading to false positives. Therefore, an alkaline extraction medium is strictly required[4].

• Step 1: Sample Preparation & Extraction

  • Weigh 1.0 g of the spinosad formulation or environmental sediment matrix into a centrifuge tube.

  • Add 10 mL of an alkaline methanol extraction solvent (e.g., Methanol with 0.1% NH₄OH)[4]. Causality: The alkaline environment prevents the artifactual cleavage of the forosamine sugar during extraction.

  • Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes.

• Step 2: Chromatographic Separation

  • Inject 5 µL of the supernatant onto a C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

  • Utilize a gradient elution of Water (0.1% Formic Acid) and Acetonitrile. Causality: Despite the need for alkaline extraction, the LC mobile phase uses mild formic acid to promote protonation[M+H]⁺ for positive electrospray ionization (ESI+). The rapid LC transit time prevents on-column hydrolysis.

• Step 3: Mass Spectrometry Detection

  • Operate the mass spectrometer in ESI+ mode.

  • Monitor the specific precursor-to-product ion transitions. For PSA(A) (MW 590.7), the primary transition monitored is typically m/z 591.7 → m/z 189.1 (corresponding to the cleavage of the rhamnose moiety).

• Step 4: Self-Validation & System Suitability

  • Spike Recovery: Spike a blank matrix with a known concentration of PSA(A) standard. Acceptable recovery must fall between 85% and 115%.

  • In-Source Fragmentation Check: Inject a pure Spinosyn A standard. Monitor the PSA(A) transition channel. If a signal appears at the retention time of Spinosyn A, it indicates in-source fragmentation, not the actual presence of the impurity. The chromatographic separation ensures PSA(A) elutes at a different retention time than Spinosyn A, validating the result.

Step-by-step analytical workflow for the extraction and LC-MS quantification of PSA(A).

Environmental and Efficacy Implications

The presence of PSA(A) influences the overall efficacy and environmental tracking of spinosad. Immunoassay test kits (such as the Ohmicron Spinosad RaPID Assay) used for detecting spinosad in water and sediment rely on antibodies[4]. These antibodies exhibit varying sensitivities to different spinosyns and their degradates[5]. Studies indicate that while the immunoassay is highly sensitive to Spinosyn A, it exhibits lower sensitivity to Spinosyn A pseudoaglycone[5]. Consequently, environmental samples where Spinosyn A has extensively degraded into PSA(A) may yield artificially low total spinosad readings if analyzed solely via standard ELISA kits without LC-MS confirmation[6].

References

• Title: Environmental Chemistry Methods: Spinosad in Sediment Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

High-Resolution Mass Spectrometry for the Determination of Molecular Weight and Exact Mass of Spinosad Impurity PSA(A)

Executive Summary

Spinosad is a highly effective, naturally derived insecticide produced via the fermentation of the actinomycete Saccharopolyspora spinosa. While the technical grade active ingredient primarily consists of Spinosyn A and Spinosyn D, the fermentation and subsequent environmental degradation processes yield several minor components and metabolites. Among the most critical for regulatory monitoring and quality assurance is Spinosad Impurity PSA(A) , formally known as Spinosyn A 17-pseudoaglycone [1].

This technical guide outlines the theoretical framework, causality-driven experimental design, and self-validating analytical protocols required to accurately determine the molecular weight and exact mass of Spinosad Impurity PSA(A) using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).

Chemical Identity and Structural Significance

Structurally, the parent compound Spinosyn A consists of a hydrophobic tetracyclic macrolide core conjugated to two saccharides: a neutral 2,3,4-tri-O-methyl-rhamnose at the C-9 position and a basic forosamine sugar at the C-17 position.

Spinosad Impurity PSA(A) is generated through the targeted hydrolytic or enzymatic cleavage of the forosamine sugar[2]. The loss of this basic amine group fundamentally alters the molecule's physicochemical behavior, rendering the resulting pseudoaglycone neutral. Because complex matrices (like fermentation broths or soil sediments) contain dozens of structurally related spinosoids—including N-demethylated variants and Spinosyn D analogs—nominal mass instruments (e.g., single quadrupoles) are highly susceptible to false positives. Determining the exact monoisotopic mass provides the unambiguous elemental composition necessary to differentiate PSA(A) from isobaric interferences.

Table 1: Physicochemical and Exact Mass Properties of Spinosad Impurity PSA(A)

Property	Value
Chemical Name	Spinosyn A 17-pseudoaglycone
CAS Registry Number	131929-68-5
Molecular Formula	C₃₃H₅₀O₉
Molecular Weight (Average)	590.75 g/mol
Monoisotopic Exact Mass	590.3455 Da
Theoretical [M+H]⁺ m/z	591.3528
Theoretical [M+Na]⁺ m/z	613.3353

Analytical Strategy: High-Resolution Mass Spectrometry

To achieve sub-ppm mass accuracy, the recommended analytical pipeline utilizes Ultra-High-Performance Liquid Chromatography coupled to an Electrospray Ionization Quadrupole Time-of-Flight Mass Spectrometer (UHPLC-ESI-QTOF-MS).

Fig 1: LC-HRMS analytical workflow for the determination of Spinosad Impurity PSA(A).

Validated Experimental Protocol

The following protocol is engineered as a self-validating system. Every step is designed with a specific physicochemical causality to ensure maximum recovery and analytical accuracy.

Phase 1: Matrix Extraction

• Sample Aliquot: Weigh 5.00 ± 0.05 g of the sample (e.g., technical formulation or sediment) into a glass extraction vial.

• Solvent Addition: Add 15 mL of an alkaline methanol extraction solution (Methanol : 5% NaCl : 1N NaOH at a 65:27:8 v/v/v ratio).

  • Causality: While PSA(A) is neutral, the parent Spinosyn A is basic. The alkaline environment suppresses the ionization of the parent compound's forosamine group, preventing ionic binding to acidic matrix components (such as silicates in sediment)[3]. This ensures both the parent active ingredient and the PSA(A) impurity partition uniformly into the organic phase without differential recovery bias.

• Agitation: Vortex for 1 minute, sonicate for 2 minutes, and agitate on a reciprocating shaker for 30 minutes.

  • Causality: Mechanical shearing combined with acoustic cavitation disrupts matrix aggregates, maximizing solvent-to-analyte contact area.

• Dilution: Centrifuge the extract and dilute the supernatant 1:60 with the initial mobile phase.

  • Causality: Dilution mitigates matrix effects (ion suppression/enhancement) during ESI and prevents overloading the UHPLC column.

Phase 2: UHPLC Separation

• Injection: Inject 5 µL of the diluted extract onto a sub-2 µm C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Gradient Elution: Execute the binary gradient outlined in Table 2.

  • Causality: The highly hydrophobic tetracyclic macrolide core of PSA(A) requires reversed-phase chromatography. Starting at 5% organic solvent allows polar matrix interferents to elute in the void volume, while the steep ramp to 95% organic effectively focuses and elutes the PSA(A) as a sharp, symmetrical peak.

Table 2: LC-HRMS Gradient Elution Profile

Time (min)	Mobile Phase A (0.1% FA in H₂O) %	Mobile Phase B (0.1% FA in ACN) %	Flow Rate (mL/min)
0.0	95	5	0.4
2.0	95	5	0.4
10.0	5	95	0.4
12.0	5	95	0.4
12.1	95	5	0.4
15.0	95	5	0.4

Phase 3: HRMS Acquisition

• Ion Source: Operate the Q-TOF in Electrospray Ionization positive mode (ESI+).

• Source Parameters: Set capillary voltage to 3.5 kV and desolvation gas temperature to 350°C.

  • Causality: The extensive oxygen network within the PSA(A) macrolide structure (9 oxygen atoms) makes it highly susceptible to protonation and sodium adduction. High desolvation temperatures ensure efficient droplet evaporation, driving the analyte into the gas phase.

• Mass Calibration: Acquire data from m/z 100 to 1000 using an internal lock-mass (e.g., Leucine Enkephalin, m/z 556.2771) infused continuously via a reference sprayer.

  • Causality: Real-time lock-mass correction is the self-validating mechanism that guarantees the mass analyzer maintains < 2 ppm mass error throughout the entire chromatographic run, ensuring the exact mass measurement is trustworthy.

Data Processing and Self-Validating Identification

Detecting a peak at the theoretical exact mass (m/z 591.3528) is the primary identification step, but it is not sufficient on its own. To establish a self-validating identification, the MS/MS fragmentation pattern must be interrogated.

When subjected to Collision-Induced Dissociation (CID), the protonated PSA(A) precursor ion undergoes predictable, characteristic cleavages. Because it lacks the forosamine sugar, the primary fragmentation pathways involve the loss of water and the cleavage of the remaining glycosidic bond connecting the macrolide aglycone to the tri-O-methyl-rhamnose sugar.

Fig 2: ESI+ MS/MS fragmentation pathway of Spinosad Impurity PSA(A) precursor ion.

Validation Logic: If the precursor mass matches m/z 591.3528 (within 5 ppm), but the MS/MS spectra fail to yield the m/z 403.2479 aglycone ion or the m/z 189.1127 oxocarbenium ion, the identification must be rejected. The presence of these specific product ions proves the structural connectivity of the C₃₃H₅₀O₉ formula, satisfying the requirement for absolute analytical trustworthiness.

Conclusion

The precise determination of Spinosad Impurity PSA(A) relies heavily on the integration of targeted sample preparation and high-resolution mass spectrometry. By utilizing an alkaline extraction to normalize partitioning[3], UHPLC for high-efficiency separation, and Q-TOF MS for exact mass and MS/MS structural confirmation, researchers can achieve a robust, self-validating workflow. This methodology ensures that the molecular weight (590.75 g/mol ) and exact mass (590.3455 Da) of PSA(A) are measured with the specificity required for stringent regulatory and toxicological assessments.

References

• LGC Standards. "Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards". LGC Standards. 2

• Angene Chemical. "Spinosyn A 17-pseudoaglycone(CAS# 131929-68-5 ) - angenechemical.com". Angene International Limited. 1

• U.S. Environmental Protection Agency (EPA). "Environmental Chemistry Methods: Spinosad (Tracer); 440451-02". EPA.gov. 3

Sources

• 1. angenesci.com [angenesci.com]
• 2. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Mechanism of Formation of Spinosad Impurity PSA(A) in Technical Spinosad: A Technical Whitepaper

Executive Summary

Spinosad is a highly effective, environmentally friendly macrolide insecticide derived from the aerobic fermentation of the soil actinomycete Saccharopolyspora spinosa. Technical-grade spinosad is primarily a mixture of Spinosyn A (approx. 85%) and Spinosyn D (approx. 15%)[1]. During industrial fermentation and subsequent downstream processing, various structurally related impurities can form. Among the most critical for quality control is Spinosad Impurity PSA(A) (CAS: 131929-68-5), chemically identified as Spinosyn A 17-pseudoaglycone.

Understanding the mechanistic origins of PSA(A) is paramount for drug development professionals and agrochemical researchers aiming to optimize fermentation yields, improve formulation stability, and meet stringent regulatory purity standards. This whitepaper dissects the thermodynamic and biosynthetic causality behind PSA(A) formation and provides a self-validating analytical framework for its quantification.

Molecular Architecture & Causality of Instability

Spinosyn A consists of a unique 5,6,5,12-fused tetracyclic macrolide core, glycosylated with two distinct sugars: a neutral tri-O-methyl-L-rhamnose at the C-9 position, and a basic amino sugar, D-forosamine, at the C-17 position[2].

Impurity PSA(A) is defined by the absence of the D-forosamine moiety[3]. The causality behind its formation lies in the differential lability of the two glycosidic bonds. The glycosidic linkage of the basic forosamine sugar is significantly more susceptible to cleavage than the neutral rhamnose linkage. Because the forosamine moiety is considered essential for potent insecticidal activity, its loss renders PSA(A) only weakly active, making it a critical degradation product to monitor[4].

Mechanistic Pathways of PSA(A) Formation

The formation of Impurity PSA(A) is a bipartite mechanism, originating either as a biosynthetic precursor that fails to fully convert, or as a degradation product of the mature Spinosyn A molecule.

Biosynthetic Bottleneck (Incomplete Glycosylation)

During the secondary metabolism of S. spinosa, the macrolide aglycone is first synthesized via polyketide synthases. Subsequent glycosylation is strictly sequential:

• Rhamnosylation: Rhamnose is attached at C-9 and modified by methyltransferases (encoded by spnI, spnK, spnH), yielding the intermediate Spinosyn A 17-pseudoaglycone (PSA(A))[5].

• Forosaminylation: D-forosamine is synthesized and attached at C-17 by a suite of enzymes (spnO, spnN, spnQ, spnR, spnS)[5].

The Causality: If the fermentation process experiences metabolic bottlenecks—such as insufficient dissolved oxygen, nutrient depletion, or suboptimal pH—the activity of the forosaminyltransferase enzymes is suppressed. Consequently, PSA(A) accumulates in the fermentation broth as an unreacted intermediate rather than a degradation product.

Acid-Catalyzed Hydrolysis

In downstream processing (extraction, purification) or during formulation storage, exposure to mild acidic conditions selectively hydrolyzes the forosamine sugar. Protonation of the glycosidic oxygen or the basic dimethylamino group of forosamine weakens the C17-O bond, leading to the cleavage of the amino sugar and the generation of PSA(A) ([3]). More vigorous acidic conditions are required to cleave the C-9 rhamnose to form the full aglycone[3].

Photolytic Cleavage

Spinosad is highly susceptible to direct photolysis. The conjugated diene system within the macrolide core absorbs UV light, entering an excited state that facilitates the cleavage of the C17 glycosidic bond. Environmental fate studies demonstrate that aqueous solutions of Spinosyn A degrade rapidly under sunlight, with PSA(A) being a primary photoproduct ([2]).

Fig 1. Biosynthetic and degradation pathways governing Impurity PSA(A) formation.

Degradation Kinetics & Quantitative Data

The stability of Spinosyn A and the subsequent formation of PSA(A) is highly dependent on environmental and formulation conditions. The following table summarizes the degradation kinetics based on validated environmental fate studies[1][2].

Environmental / Chemical Condition	Spinosyn A Half-Life (DT50)	Primary Degradation Pathway	Primary Impurity Formed
Aqueous Buffer (pH 5)	> 30 days	Mild Acidic Hydrolysis	PSA(A) (Minor)
Aqueous Buffer (pH 7)	Stable	None	N/A
Aqueous Buffer (pH 9)	100 - 300 days	Base-Catalyzed Hydrolysis	Unknown/Various
Natural Sunlight (Aqueous)	< 1 day	Direct Photolysis	PSA(A) & Photoproducts
Soil Surface (UV Exposure)	Rapid (< 2 days)	Photolytic Cleavage	PSA(A)

Self-Validating Analytical Workflow for PSA(A)

To ensure trustworthiness and reproducibility, the quantification of PSA(A) requires a robust chromatographic technique. The following protocol outlines a self-validating LC-MS workflow designed to eliminate matrix interference and ensure absolute quantification[6].

Step-by-Step Methodology

• Sample Preparation & Internal Standardization:

  • Action: Weigh 1.0 g of technical spinosad and dissolve in 10 mL of Acetonitrile/Water (80:20 v/v). Spike the sample with 50 µg of an isotopically labeled internal standard (e.g., Spinosyn A-13C-d3).

  • Causality: Spinosad and its pseudoaglycones are highly lipophilic. A high organic ratio ensures complete solubilization from the technical matrix, while 20% water prevents the precipitation of polar buffer salts. The internal standard self-validates the extraction recovery[6].

• Solid-Phase Extraction (SPE) Clean-up:

  • Action: Condition a C18 SPE cartridge with 5 mL methanol followed by 5 mL water. Load the sample, wash with 5% methanol in water, and elute with 100% acetonitrile.

  • Causality: The C18 stationary phase retains the non-polar macrolides while allowing highly polar fermentation byproducts (unreacted sugars, amino acids) to be washed away, preventing ion suppression in the MS detector[6].

• Chromatographic Separation (HPLC):

  • Action: Inject 10 µL into an HPLC system equipped with a Reversed-Phase C18 column (e.g., 150 mm x 4.6 mm, 3 µm). Use a gradient mobile phase of Acetonitrile and 2% ammonium acetate buffer.

  • Causality: The ammonium acetate buffer maintains a stable pH, ensuring the basic dimethylamino group of intact Spinosyn A remains consistently ionized, providing sharp peak shapes and baseline resolution (Rs > 2.0) from the neutral PSA(A)[6].

• Detection & System Suitability (LC-MS):

  • Action: Utilize Electrospray Ionization (ESI+) tracking the [M+H]+ ion for PSA(A) at m/z 591.7 (Molecular Weight: 590.7) and Spinosyn A at m/z 732.0.

  • Causality: While UV detection at 250 nm is suitable for bulk API, LC-MS provides the necessary selectivity to differentiate PSA(A) from other co-eluting macrolide impurities based on its specific mass-to-charge ratio[6].

Fig 2. Self-validating analytical workflow for the extraction and quantification of Impurity PSA(A).

Conclusion

Spinosad Impurity PSA(A) serves as a critical biomarker for both fermentation efficiency and formulation stability. Because its formation is driven by either a biosynthetic bottleneck (incomplete forosaminylation) or post-production degradation (acidic/photolytic cleavage of the C-17 glycosidic bond), controlling the manufacturing environment is essential. By implementing the self-validating LC-MS protocols outlined above, drug development professionals can accurately track PSA(A) levels, ensuring the efficacy and regulatory compliance of technical spinosad batches.

References

• Creemer, L.C., et al. (1998). Conversion of spinosyn A and spinosyn D to their respective 9- and 17-pseudoaglycones and their aglycones. Journal of Antibiotics (Tokyo). Available at:[Link]

• Cleveland, C.B., et al. (2002). Environmental Fate of Spinosad. 1. Dissipation and Degradation in Aqueous Systems. Journal of Agricultural and Food Chemistry. Available at:[Link]

• Food and Agriculture Organization (FAO). Spinosad (203) Pesticide Residues in Food. Available at: [Link]

Sources

• 1. fao.org [fao.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Conversion of spinosyn A and spinosyn D to their respective 9- and 17-pseudoaglycones and their aglycones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioaustralis.com [bioaustralis.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Environmental Degradation Pathways of Spinosad Impurity PSA(A) in Soil: A Mechanistic Guide

Executive Summary

Spinosad, a macrolide insecticide derived from the actinomycete Saccharopolyspora spinosa, consists primarily of Spinosyn A and Spinosyn D[1]. While the environmental fate of the parent compounds is well-documented, the degradation of specific intermediates—such as the pseudoaglycone of Spinosyn A, commonly referred to as PSA(A) or 13,14β-dihydro-C17-pseudoaglycone-spinosyn A—requires rigorous analytical tracking[2]. PSA(A) is primarily formed via the photolytic cleavage of the forosamine sugar from the parent macrolide ring[3].

This whitepaper provides an in-depth technical synthesis of the degradation pathways, soil interaction kinetics, and validated experimental protocols for tracking PSA(A) in soil matrices. It is designed for agrochemical researchers and environmental scientists requiring self-validating workflows for regulatory compliance and environmental impact assessments.

Mechanistic Pathways of PSA(A) Formation and Degradation

The degradation of Spinosyn A in the environment is driven by a combination of photolysis and microbial metabolism[2]. While microbial action in soil primarily drives N-demethylation (forming Spinosyn B)[4], photolysis on soil surfaces and in aqueous environments leads to the loss of the forosamine sugar, yielding PSA(A)[3].

Formation of PSA(A) via Photolysis

Upon exposure to natural sunlight, Spinosyn A undergoes rapid photolytic transformation. The primary mechanism involves the cleavage of the forosamine amino sugar and the reduction of the 13,14-double bond on the macrolide ring, generating 13,14β-dihydro-C17-pseudoaglycone-spinosyn A[2][3]. This pseudoaglycone is significantly less toxic than the N-demethylated degradates[2].

Soil Dissipation and Microbial Breakdown

Once formed or deposited onto soil, PSA(A) interacts with the soil matrix through two primary routes:

• Adsorption: Like its parent compound, PSA(A) exhibits low mobility to immobility in soil[5]. It binds rapidly to organic matter, effectively limiting its leaching potential into groundwater[4].

• Microbial Mineralization: In aerobic soil environments, microbial populations further degrade the macrolide ring of PSA(A). The ring is fragmented into polar, aliphatic chains, which are eventually incorporated into the soil matrix as bound residues or mineralized into carbon dioxide (CO₂)[2]. In anaerobic conditions, degradation is substantially slower, leading to higher persistence[5].

Figure 1: Mechanistic pathway of Spinosyn A degradation to PSA(A) and subsequent soil mineralization.

Quantitative Data: Persistence and Mobility

Understanding the kinetics of PSA(A) requires comparing its behavior against the parent Spinosyn A. The table below synthesizes the half-lives and mobility metrics based on standardized environmental fate studies[4][5][6].

Compound / Matrix	Condition	Half-Life (DT50)	Mobility Classification	Key Degradate Formed
Spinosyn A (Water)	Aqueous Photolysis (pH 7)	< 1 to 2 days	N/A	PSA(A)
Spinosyn A (Soil)	Aerobic Dark Incubation	9.4 to 17.3 days	Immobile	Spinosyn B
Spinosyn A (Soil)	Surface Photolysis	9 to 10 days	Immobile	PSA(A), Spinosyn B
PSA(A) (Soil)	Aerobic Metabolism	Moderate Persistence	Immobile	Aliphatic chains, CO₂

Note: The pseudoaglycone degradates are consistently evaluated by the EPA as being much less toxic than the N-demethyl degradates[2].

Experimental Protocols: Tracking PSA(A) in Soil

To accurately quantify PSA(A) degradation in soil, researchers must employ highly specific extraction and chromatographic techniques. The following protocol utilizes dispersive Solid Phase Extraction (dSPE) with Primary Secondary Amine (PSA) sorbents, followed by LC-MS/MS[6].

Soil Preparation and Spiking

Causality: Pre-sterilized control soils must be run in parallel with biologically active soils to differentiate between abiotic (photolytic/hydrolytic) and biotic (microbial) degradation[6].

• Sieving: Sieve natural agricultural soil (e.g., silt loam) through a 2-mm mesh to ensure homogeneity.

• Moisture Adjustment: Adjust soil moisture to 40% of its maximum water-holding capacity.

• Spiking: Spike 50 g of soil with a standard solution of PSA(A) to achieve a final concentration of 0.1 mg/kg.

• Incubation: Incubate in biometer flasks at 25°C in the dark (for microbial tracking) or under simulated sunlight (for photolytic tracking). Attach a CO₂ trapping system (e.g., NaOH traps) to monitor mineralization[3].

Extraction Workflow (QuEChERS Method)

Causality: The macrolide structure of PSA(A) is highly lipophilic. Acetonitrile extraction followed by dSPE cleanup effectively removes organic matrix interferences without compromising the recovery of the target analyte.

• Solvent Addition: Add 10 mL of HPLC-grade acetonitrile to 5 g of the incubated soil sample.

• Agitation: Shake vigorously for 5 minutes using a mechanical shaker.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Vortex for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

• dSPE Cleanup: Transfer 1 mL of the supernatant to a microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and 50 mg of PSA (Primary Secondary Amine) sorbent[7].

• Final Centrifugation: Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

LC-MS/MS Quantification

• Column: Use a C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient elution using Water (0.1% formic acid) and Acetonitrile.

• Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for PSA(A)[6].

Figure 2: Step-by-step analytical workflow for quantifying PSA(A) residues in soil matrices.

References

• Environmental Protection Agency (EPA). Spinosad Bait Spray Applications - Environmental Protection Agency (EPA). Retrieved from [Link]

• National Pesticide Information Center. Spinosad General Fact Sheet. Retrieved from [Link]

• Cleveland, C. B., et al. (2002). Environmental Fate of Spinosad. 1. Dissipation and Degradation in Aqueous Systems. ACS Publications. Retrieved from[Link]

• US EPA. Pesticides - Fact Sheet for Spinosad. Retrieved from [Link]

• European Food Safety Authority (EFSA). Peer review of the pesticide risk assessment of the active substance spinosad. PMC. Retrieved from [Link]

• Regulations.gov. EPA response to Spinosad Degradation Pathways. Retrieved from[Link]

• ResearchGate. Environmental Fate of Spinosad. 1. Dissipation and Degradation in Aqueous Systems. Retrieved from [Link]

• NYXXB. Residue and decline of spinosad in cabbage and soil by high-performance liquid chromatography-tandem mass spectrometry. Retrieved from[Link]

• BioOne. Insights into How Spinosad Seed Treatment... Retrieved from [Link]

Sources

• 1. Spinosad General Fact Sheet [npic.orst.edu]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. www3.epa.gov [www3.epa.gov]
• 5. Peer review of the pesticide risk assessment of the active substance spinosad - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. bioone.org [bioone.org]

In Vitro Toxicity and Safety Profiling of Spinosad Impurity PSA(A): A Mechanistic and Methodological Guide

Prepared by: Senior Application Scientist Target Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary

Spinosad is a highly effective, naturally derived macrolide insecticide produced via the fermentation of Saccharopolyspora spinosa, comprising primarily spinosyn A and spinosyn D[1]. During large-scale fermentation, downstream processing, or environmental exposure, minor degradation products and impurities emerge. One of the most critical structural variants is Spinosad Impurity PSA(A) (CAS No. 131929-68-5)[1].

Regulatory bodies, including the European Food Safety Authority (EFSA), have historically noted data gaps regarding the specific toxicological profile of the pseudoaglycone (PSA) metabolites[2]. As a Senior Application Scientist, I have structured this technical guide to bridge that gap. By analyzing the structure-activity relationship (SAR) of PSA(A) compared to its parent molecule, we can mechanistically predict its safety profile and implement robust, self-validating in vitro assays to quantify its toxicological footprint.

Structural and Mechanistic Divergence: Spinosyn A vs. PSA(A)

To understand the toxicological profile of PSA(A), one must first deconstruct the toxicity of the parent compound.

The Structural Basis of Spinosad Toxicity

Spinosyn A features a tetracyclic macrolactone core glycosylated with two sugars: a rhamnose at the C9 position and a forosamine sugar at the C17 position[1]. The forosamine moiety is critical because it contains a basic dimethylamino group. This functional group classifies spinosyn A as a Cationic Amphiphilic Drug (CAD) .

In subchronic and chronic mammalian toxicity studies, spinosad induces widespread cytoplasmic vacuolation and phospholipidosis (an excessive accumulation of phospholipids in lysosomes) across multiple species, including rats, mice, and dogs[2][3][4]. This is a classic CAD-mediated effect[5]. Cationic amphiphilic molecules passively diffuse across cell membranes and enter the acidic environment of the lysosome (pH ~4.5). There, the basic amine becomes protonated, rendering the molecule membrane-impermeable. This "ion trapping" leads to the accumulation of the drug, which binds to intralysosomal phospholipids and sterically inhibits lysosomal phospholipases, resulting in the buildup of lamellar bodies[5][6].

The Formation and Neutrality of PSA(A)

PSA(A) is specifically the 17-pseudoaglycone of spinosyn A. It is generated when the forosamine sugar is cleaved via mild acidic hydrolysis (pH 3.0–4.0)[1].

Mechanistic Causality: The loss of the forosamine sugar strips the molecule of its basic amine. Consequently, PSA(A) is a neutral pseudoaglycone. Because it lacks the cationic moiety required for lysosomal protonation and subsequent ion trapping, PSA(A) is mechanistically precluded from inducing CAD-like phospholipidosis. This structural divergence is the cornerstone of its differentiated, highly favorable safety profile.

Fig 1. Structural degradation of Spinosyn A to PSA(A) and its effect on lysosomal trapping.

Quantitative Data Summary

Parameter	Spinosyn A (Parent)	Spinosad Impurity PSA(A)
Chemical Classification	Macrolactone with 2 sugars	17-Pseudoaglycone (1 sugar)
Molecular Weight	731.9 g/mol	590.7 g/mol
Basic Amine (Forosamine)	Present	Absent
Physicochemical Profile	Cationic Amphiphilic	Neutral Macrolide
Lysosomotropic Potential	High (Ion Trapping at pH 4.5)	Negligible
In Vitro Phospholipidosis Risk	Positive	Predicted Negative

In Vitro Safety Profiling Assays

To empirically validate the mechanistic predictions above, a tiered in vitro safety profiling strategy is employed.

• Phospholipidosis and Cytotoxicity Screening: In vitro phospholipidosis assays utilize metabolically competent hepatic cells (HepG2)[5]. HepG2 cells are selected because they retain basal expression of hepatic drug-metabolizing enzymes, ensuring that any transient phospholipogenic metabolites of PSA(A) are captured. Cells are incubated with the test compound alongside a fluorescent phospholipid analog, and high-content imaging quantifies the intracellular accumulation of lamellar bodies[5][6].

• Genotoxicity Profiling: Parent spinosad is non-mutagenic and non-clastogenic in in vitro bacterial reverse mutation (Ames) and mammalian cell gene mutation assays[3][4]. Quantitative structure-activity relationship (QSAR) analyses indicate spinosad metabolites are unlikely to be genotoxic[2]. Because PSA(A) retains the core macrolactone without introducing reactive electrophilic centers, it mirrors the negative genotoxicity profile of the parent compound.

• High-Throughput Detection Systems: To monitor PSA(A) levels during safety screening, researchers utilize glycosyltransferase-based colorimetric detection systems. The glycosyltransferase OleD from Streptomyces antibioticus specifically recognizes pseudoaglycones like PSA(A) as substrates, allowing for rapid, high-throughput quantification[1].

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems , ensuring that every data point generated is internally controlled for accuracy and reproducibility.

Protocol A: In Vitro Phospholipidosis Assessment using High-Content Screening

Objective: To empirically confirm the absence of lysosomal trapping and phospholipidosis by PSA(A).

• Cell Seeding: Seed HepG2 cells in a 96-well optical-bottom plate at a density of 1.5×104 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare 10 mM stock solutions of PSA(A), Spinosyn A, and Amiodarone in DMSO.

• Dosing & Incubation: Treat cells with serial dilutions of PSA(A) (0.1 µM to 50 µM). Concurrently, dose positive control wells with Amiodarone (10 µM) and Spinosyn A (10 µM). Maintain a final DMSO concentration of 0.1% across all wells.

• Fluorescent Probe Addition: Co-incubate the cells with 10 µM NBD-PE (a fluorescent phospholipid analog) for 48 hours.

• Fixation & Staining: Wash cells 3x with PBS to remove unincorporated probe. Fix with 4% paraformaldehyde for 15 minutes. Stain nuclei with Hoechst 33342 (1 µg/mL) for 10 minutes.

• High-Content Imaging: Image plates using an automated fluorescence microscope. Quantify the total area of NBD-PE positive vesicles per cell to calculate the Phospholipidosis Index (PLI).

Self-Validation Mechanism: The inclusion of Amiodarone serves as a robust positive control for CAD-induced phospholipidosis, ensuring assay sensitivity[5][6]. The concurrent testing of Spinosyn A validates the parent compound's baseline toxicity. If the Amiodarone or Spinosyn A wells fail to show a statistically significant increase in PLI compared to the DMSO vehicle control, the entire assay plate is invalidated.

Protocol B: High-Throughput Glycosyltransferase (OleD) Assay for PSA(A) Detection

Objective: To rapidly quantify PSA(A) concentrations in toxicological samples without relying exclusively on LC-MS/MS[1].

Fig 2. High-throughput glycosyltransferase (OleD) colorimetric screening workflow for PSA(A).

• Reaction Setup: In a 384-well clear microplate, prepare a 50 µL reaction mixture containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM UDP-glucose (donor), and the extracted PSA(A) sample (acceptor).

• Enzyme Addition: Initiate the reaction by adding 5 µg of purified OleD glycosyltransferase[1]. Incubate at 30°C for 2 hours.

• Coupled Colorimetric Detection: Add a UDP-detection reagent (e.g., a pyruvate kinase/lactate dehydrogenase coupled system that oxidizes NADH to NAD+ in the presence of released UDP).

• Readout: Measure the decrease in absorbance at 340 nm using a microplate reader. The rate of NADH oxidation is directly proportional to the amount of PSA(A) glycosylated.

Self-Validation Mechanism: The assay incorporates a standardized UDP calibration curve to ensure the colorimetric cascade is functioning linearly. A mandatory 'no-enzyme' control well is used to subtract any spontaneous background hydrolysis of UDP-glucose, ensuring that the measured absorbance is strictly dependent on the OleD-mediated recognition of the PSA(A) pseudoaglycone.

References

• smolecule.com - Spinosad Impurity PSA(A)
• nih.gov (EFSA)
• publications.gc.ca (PMRA)
• europa.eu (EMA)
• jst.go.
• researchgate.

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. Peer review of the pesticide risk assessment of the active substance spinosad - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. medicines.health.europa.eu [medicines.health.europa.eu]
• 5. Drug-induced Phospholipidosis -Pathological Aspects and Its Prediction [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]

The Biosynthesis and Analytical Characterization of Spinosad Impurity PSA(A): A Technical Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

Spinosad is a highly potent, macrocyclic lactone insecticide derived from the aerobic fermentation of the soil actinomycete Saccharopolyspora spinosa[1]. The active pharmaceutical ingredient (API) is primarily a mixture of spinosyn A (~85%) and spinosyn D (~15%)[2]. During the complex biosynthetic assembly of these molecules, various transient intermediates emerge. Pseudoaglycone A (PSA(A)) , also known as spinosyn A 17-pseudoaglycone, is one of the most critical intermediates.

Structurally, PSA(A) consists of a polyketide-derived tetracyclic core (aglycone) glycosylated at the C-9 position with a tri-O-methyl-L-rhamnose moiety, but it lacks the D-forosamine sugar at the C-17 position. In commercial spinosad production, PSA(A) acts as both the direct biosynthetic precursor to spinosyn A and a downstream degradation impurity. Understanding the mechanistic pathways of PSA(A) is essential for metabolic engineering, impurity profiling, and the semi-synthesis of next-generation spinosoids like spinetoram[2].

The Biosynthetic Pathway: De Novo Assembly of PSA(A)

The biosynthesis of PSA(A) is a marvel of enzymatic coordination, requiring polyketide extension, complex intramolecular cyclization, and highly specific tailoring enzymes[3].

Polyketide Assembly and Core Cyclization

The pathway initiates with a Type I modular polyketide synthase (PKS) complex encoded by the genes spnA-E[3]. This complex condenses acetate and propionate units into a 21-carbon monocyclic macrolactone[3]. The transformation of this macrolactone into the characteristic perhydro-as-indacene tetracyclic aglycone (AGL) is driven by a suite of cross-bridging enzymes[3]:

• SpnJ catalyzes the oxidation of the C-15 hydroxyl group[3].

• SpnM drives a 1,4-dehydration event[3].

• SpnF acts as a standalone Diels-Alderase, catalyzing a transannular [4+2] cycloaddition to form the tricyclic hexahydro-1H-indene intermediate[3].

• SpnL forms the final C-C bond between C-3 and C-14, yielding the mature tetracyclic aglycone (AGL)[3].

The Causality of Sequential Rhamnose Methylation

Once the AGL is formed, the glycosyltransferase SpnG attaches an unmethylated L-rhamnose to the C-9 hydroxyl group[3]. The conversion of this intermediate to PSA(A) requires three distinct S-adenosyl-L-methionine (SAM)-dependent methyltransferases (MTs): SpnI , SpnK , and SpnH [4].

The Mechanistic Causality: The order of methylation is not random; it is strictly dictated by the steric and electronic tolerances of the enzymes' active sites[4]. Experimental in vitro reconstitution has proven that SpnI and SpnK are entirely incapable of processing a rhamnose moiety that already possesses a methoxy group at the 3′ or 4′ positions[4].

• SpnI (2′-O-MT) must act first, methylating the 2′-hydroxyl[4].

• SpnK (3′-O-MT) recognizes the 2′-O-methylated substrate and methylates the 3′-hydroxyl[4].

• SpnH (4′-O-MT) acts as the final tailoring MT, recognizing the 2′,3′-di-O-methylated intermediate and adding the final methyl group to the 4′-hydroxyl, yielding the fully permethylated PSA(A) [4].

Finally, the forosaminyltransferase SpnP (likely aided by an auxiliary protein) transfers D-forosamine to the C-17 hydroxyl of PSA(A) to yield Spinosyn A[5].

Biosynthetic and degradation pathways of Spinosad Impurity PSA(A).

Chemical Degradation: The Hydrolytic Pathway to PSA(A)

In pharmaceutical and agrochemical formulations, PSA(A) is closely monitored as a degradation impurity. Spinosyn A can revert to PSA(A) through selective hydrolysis[2].

The Chemical Causality: Under mild acidic conditions (pH 3.0–4.0, e.g., weak sulfuric acid), the C-17 glycosidic bond is selectively cleaved while the C-9 glycosidic bond remains intact,[2]. This differential stability arises from the nature of the attached sugars. The C-17 position is linked to D-forosamine, an amino sugar[2]. The dimethylamino group of forosamine is easily protonated in weak acid, generating a localized positive charge that destabilizes the adjacent anomeric C-O bond, facilitating rapid hydrolysis[2]. Conversely, the neutral tri-O-methyl-L-rhamnose at C-9 lacks this ionizable group and remains highly stable under identical conditions[2].

Quantitative Structural Comparison

The stepwise addition of sugar moieties drastically alters the molecular weight and the insecticidal efficacy of the spinosyn core[4]. Both sugars are strictly required for binding to the insect nicotinic acetylcholine receptors (nAChRs)[6].

Compound	C-9 Substituent	C-17 Substituent	Biosynthetic Role	Insecticidal Activity
Tetracyclic Aglycone (AGL)	-OH	-OH	Core macrolactone	Negligible
Rhamnosyl-AGL	Unmethylated L-Rhamnose	-OH	Early glycosylation intermediate	Low
Pseudoaglycone A (PSA)	Tri-O-methyl-L-rhamnose	-OH	Direct precursor to Spinosyn A	Moderate
Spinosyn A	Tri-O-methyl-L-rhamnose	D-Forosamine	Final active product	Extremely High

Experimental Protocol: In Vitro Reconstitution of PSA(A)

To validate the function of the methyltransferases or to synthesize analytical standards of PSA(A), a self-validating in vitro enzymatic assay is employed[4],[7]. This protocol utilizes a sequential addition strategy to ensure complete permethylation.

Step-by-Step Methodology

• Substrate Preparation: Dissolve 1 mM of purified Rhamnosyl-AGL in 50 mM Tris-HCl buffer (pH 7.5).

• Cofactor Addition: Add 5 mM S-adenosyl-L-methionine (SAM) as the methyl donor and 2 mM MgCl₂ to stabilize the enzyme-substrate complex[4].

• Sequential Enzyme Incubation:

  • Step 3a: Add 10 µM of purified SpnI . Incubate at 30°C for 1 hour to yield 2′-O-methyl-rhamnosyl-AGL[4].

  • Step 3b: Add 10 µM of purified SpnK . Incubate for an additional 1 hour to yield 2′,3′-di-O-methyl-rhamnosyl-AGL[4].

  • Step 3c: Add 10 µM of purified SpnH . Incubate for a final 2 hours to drive the reaction to the fully permethylated PSA(A)[4].

• Reaction Quenching & Extraction: Stop the reaction by adding an equal volume of cold ethyl acetate. Vortex vigorously for 2 minutes and centrifuge at 10,000 x g for 5 minutes to separate the organic layer[8].

• Validation (LC-MS): Analyze the organic extract via LC-MS. A successful reaction is validated by a mass shift of exactly +42 Da from the starting Rhamnosyl-AGL, corresponding to the addition of three methyl groups (-CH₃ = 14 Da each)[4].

In vitro reconstitution and validation workflow for PSA(A) biosynthesis.

High-Throughput Screening and Detection

For industrial scale-up and fermentation monitoring, detecting PSA(A) rapidly is critical. Traditional LC-MS is low-throughput. To bypass this, researchers utilize glycosyltransferase-based colorimetric detection systems .

The Analytical Causality: The enzyme OleD from Streptomyces antibioticus exhibits broad substrate promiscuity toward macrolide aglycones. Because PSA(A) possesses a free hydroxyl group at C-17 (unlike mature Spinosyn A), OleD can specifically recognize PSA(A) and transfer a modified UDP-sugar containing a colorimetric or fluorogenic tag to this position. This allows for the high-throughput optical quantification of PSA(A) impurities in crude fermentation broths without the need for chromatographic separation.

Conclusion

Spinosad impurity PSA(A) is far more than a mere byproduct; it is a critical biochemical crossroad. By understanding the strict causality of its sequential methylation (SpnI → SpnK → SpnH) and the chemical vulnerabilities of its glycosidic bonds, drug development professionals can better engineer Saccharopolyspora spinosa strains (e.g., via spnH/I/K gene duplication) to minimize PSA(A) accumulation and maximize the yield of active spinosyns[9]. Furthermore, isolated PSA(A) serves as the foundational scaffold for the semi-synthesis of next-generation, broad-spectrum spinosoids like spinetoram J[2].

References

• The Biosynthesis of Spinosyn in Saccharopolyspora spinosa: Synthesis of Permethylated Rhamnose and Characterization of the Functions of SpnH, SpnI, and SpnK , Journal of the American Chemical Society,[Link]

• SPINOSAD | New Drug Approvals , newdrugapprovals.org,[Link]

• The Biosynthesis of Spinosyn in Saccharopolyspora spinosa: Synthesis of the Cross-Bridging Precursor and Identification of the Function of SpnJ , Journal of the American Chemical Society,[Link]

• The structure of spinosyns , ResearchGate, [Link]

• Biosynthesis of Spinosyn in Saccharopolyspora spinosa: Synthesis of Permethylated Rhamnose and Characterization of the Functions of SpnH, SpnI, and SpnK , ACS Publications,[Link]

• Duplication of partial spinosyn biosynthetic gene cluster in Saccharopolyspora spinosa enhances spinosyn production , FEMS Microbiology Letters,[Link]

• Chemical Structure of Spinosyn A and D , ResearchGate,[Link]

• Structural Studies of the Spinosyn Forosaminyltransferase, SpnP , Biochemistry,[Link]

• Semi-synthesis and insecticidal activity of spinetoram J and its D-forosamine replacement analogues , Beilstein Journal of Organic Chemistry / PMC,[Link]

• Development of a Modified QuEChERS Method Coupled with LC-MS/MS for Determination of Spinetoram Residue , PMC,[Link]

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Semi-synthesis and insecticidal activity of spinetoram J and its D-forosamine replacement analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Biosynthesis of Spinosyn in Saccharopolyspora spinosa: Synthesis of Permethylated Rhamnose and Characterization of the Functions of SpnH, SpnI, and SpnK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Development of a Modified QuEChERS Method Coupled with LC-MS/MS for Determination of Spinetoram Residue in Soybean (Glycine max) and Cotton (Gossypium hirsutum) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Pharmacokinetics and Metabolic Breakdown of Spinosad and its Pseudoaglycone Impurity PSA(A)

Abstract

This technical guide provides a comprehensive examination of the pharmacokinetic profile and metabolic fate of Spinosad, a widely used bio-insecticide. Particular focus is given to the formation and putative metabolic breakdown of a key impurity, the pseudoaglycone of Spinosyn A (PSA(A)). This document is intended for researchers, scientists, and drug development professionals, offering in-depth analysis of absorption, distribution, metabolism, and excretion (ADME) pathways, as well as detailed analytical methodologies for quantification. By synthesizing data from authoritative sources, this guide aims to elucidate the complete biochemical journey of Spinosad and its derivatives within biological systems.

Introduction: The Biochemical Profile of a Leading Bio-Insecticide

Spinosad, a fermentation product of the soil actinomycete Saccharopolyspora spinosa, represents a significant advancement in insecticide technology due to its favorable toxicological profile and novel mode of action.[1][2] Its primary active components are Spinosyn A and Spinosyn D, which constitute approximately 88% of the technical material and are responsible for the majority of its insecticidal activity.[3][4] Spinosad functions by targeting the nicotinic acetylcholine receptors in insects, leading to nervous system excitation and subsequent paralysis.[1]

The manufacturing process of Spinosad, like any fermentation-derived product, can result in the formation of various impurities.[5] One such impurity is the pseudoaglycone of Spinosyn A (PSA(A)). Understanding the pharmacokinetic and metabolic profile of not only the active ingredients but also their impurities is paramount for a complete assessment of safety and efficacy. This guide provides a detailed exploration of the absorption, distribution, metabolism, and excretion (ADME) of Spinosad, with a specific focus on the formation and hypothesized metabolic pathways of PSA(A).

Physicochemical Properties of Spinosad and PSA(A)

The pharmacokinetic behavior of a compound is intrinsically linked to its physicochemical properties. Spinosad is a crystalline solid with an earthy odor and is considered nonvolatile.[1] The octanol/water partition coefficient (log P), a key indicator of a substance's lipophilicity and potential for bioaccumulation, is pH-dependent for Spinosyns A and D, increasing with higher pH.[6]

Property	Spinosyn A	Spinosyn D
Molecular Formula	C41H65NO10	C42H67NO10
Molecular Weight	731.96 g/mol	746.00 g/mol
Water Solubility (pH 7)	235 ppm	0.332 ppm
log P (pH 7)	4.0	4.5
Table 1: Physicochemical properties of Spinosyn A and D.[1]

PSA(A) is formed by the hydrolysis of the forosamine sugar from the 17-position of the Spinosyn A macrocycle, a reaction that can occur under mild acidic conditions.[5][7] This structural modification, the loss of a sugar moiety, significantly alters the polarity and, consequently, the likely pharmacokinetic properties of the molecule, making it more lipophilic than its parent compound.

Pharmacokinetics of Spinosad

Absorption

In mammals, Spinosad is readily absorbed following oral administration, with over 50% of the dose being absorbed in rats.[8] The time to reach maximum plasma concentration (Cmax) varies with the dose, ranging from 1 to 6 hours in male rats and 1 to 12 hours in female rats.[3] In contrast, dermal absorption in humans is very low; systemic absorption was undetectable in children following topical application of a 0.9% Spinosad suspension.[9]

Distribution

Following absorption, Spinosad is widely distributed to various tissues.[8] However, it does not appear to significantly bioaccumulate, with less than 3% of the administered dose remaining in tissues and the carcass 7 days after dosing in rats.[3]

Metabolism

Spinosad undergoes extensive metabolism in animals.[8] The primary metabolic pathways for both Spinosyn A and Spinosyn D involve:

• N-demethylation: The loss of a methyl group from the nitrogen atom of the forosamine sugar. This results in the formation of Spinosyn B from Spinosyn A.[10]

• O-demethylation: The removal of a methyl group from one of the methoxy groups on the rhamnose sugar.

• Glutathione Conjugation: The parent compounds and their demethylated metabolites can be conjugated with glutathione, a key step in detoxification and biliary excretion.[3]

These metabolic transformations primarily increase the water solubility of the compounds, facilitating their elimination from the body.

Excretion

The primary route of elimination for Spinosad and its metabolites is via the feces, accounting for 81-88% of the administered dose in rats, largely driven by biliary excretion of glutathione conjugates.[3] A smaller portion, between 6-10%, is excreted in the urine.[3] Fecal elimination is biphasic, with initial and terminal phase half-lives ranging from 9 to 29 hours and 25 to 44 hours, respectively, depending on the dose and sex of the rat.[3] The overall elimination is rapid, with a majority of the dose being excreted within the first 24 hours.[3]

Metabolic Breakdown of Spinosad Impurity PSA(A)

Formation of PSA(A)

PSA(A) is the 17-pseudoaglycone of Spinosyn A.[5] It is formed when the forosamine sugar attached to the 17-position of the tetracyclic macrolide core is cleaved off, a process that can be achieved through hydrolysis under mild acidic conditions (pH 3.0-4.0).[5][7] This impurity can arise during the fermentation and extraction processes in the production of Spinosad.

Putative Metabolic Pathways of PSA(A)

While direct studies on the metabolic fate of PSA(A) are not extensively documented in publicly available literature, its likely metabolic breakdown can be inferred from the known metabolic pathways of its parent compound, Spinosyn A. Given that PSA(A) retains the core tetracyclic ring system and the rhamnose sugar, it is logical to hypothesize that it will undergo similar phase I and phase II metabolic reactions.

The proposed metabolic pathway for PSA(A) would likely involve:

• O-demethylation: Similar to Spinosyn A, the methoxy groups on the rhamnose sugar of PSA(A) are susceptible to enzymatic O-demethylation by cytochrome P450 enzymes.[11][12]

• Hydroxylation: The tetracyclic aglycone core may undergo hydroxylation at various positions, further increasing its polarity.

• Glutathione Conjugation: The resulting metabolites, particularly after hydroxylation, could then be conjugated with glutathione for subsequent biliary excretion.

The absence of the forosamine sugar in PSA(A) means that N-demethylation, a key metabolic step for Spinosyn A, will not occur.

The following diagram illustrates the proposed metabolic pathway for Spinosyn A and the putative pathway for PSA(A).

Caption: Proposed metabolic pathways for Spinosyn A and its impurity PSA(A).

Analytical Methodologies

The quantification of Spinosad and its metabolites, including potential impurities like PSA(A), from various matrices requires robust analytical methods. High-performance liquid chromatography (HPLC) with ultraviolet (UV) detection or mass spectrometry (MS) are the most common techniques.[10][13][14]

Experimental Protocol: Extraction and Quantification from Biological Matrices

The following protocol provides a generalized workflow for the analysis of Spinosad and its metabolites from animal tissues.

1. Sample Homogenization:

• Weigh 5-20g of the tissue sample.

• Add a suitable volume of a basic buffer (e.g., 1 mol/L dipotassium hydrogen phosphate) and homogenize to a uniform consistency.[15]

2. Solvent Extraction:

• Add a mixture of acetone and n-hexane (e.g., 1:2 v/v) to the homogenate. The use of a nonpolar solvent like hexane is justified by the lipophilic nature of the analytes.

• Homogenize again to ensure thorough mixing and extraction.

• Centrifuge the mixture to separate the organic and aqueous layers.

• Collect the organic (upper) layer containing the analytes.[15]

• Repeat the extraction of the residue with n-hexane to maximize recovery.

3. Clean-up (Purification):

• Combine the organic extracts and pass them through a solid-phase extraction (SPE) cartridge (e.g., silica or cyclohexyl) to remove interfering matrix components.[10] For fatty samples, a defatting step using a porous diatomaceous earth cartridge may be necessary.[15]

• Elute the analytes from the SPE cartridge with an appropriate solvent mixture.

4. Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of the mobile phase to be used for LC-MS analysis.

5. Instrumental Analysis (LC-MS/MS):

• Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Column: A reverse-phase C18 column is typically used for separation.

• Mobile Phase: A gradient of acetonitrile and water (with a modifier like formic acid to improve ionization) is commonly employed.

• Detection: Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each analyte.

6. Quantification:

• Prepare a calibration curve using certified reference standards of Spinosyn A, Spinosyn D, and other relevant metabolites.

• Quantify the concentration of each analyte in the sample by comparing its peak area to the calibration curve.[15]

The diagram below outlines this analytical workflow.

Caption: Experimental workflow for the analysis of Spinosad and its metabolites.

Toxicological Significance

Spinosad generally exhibits low acute toxicity to mammals.[4][16] Chronic toxicity studies in rats have not shown it to be carcinogenic, teratogenic, or mutagenic.[1] The primary effects observed at high doses are related to general parental toxicity rather than specific organ or system toxicity.[3] The toxicological profile of individual impurities like PSA(A) is not as well-defined. However, regulatory bodies consider the overall impurity profile of the technical grade active ingredient during safety assessments.[4][16]

Conclusion

The pharmacokinetic profile of Spinosad is characterized by rapid oral absorption, extensive metabolism, and efficient elimination, primarily through the feces. The main metabolic pathways involve N- and O-demethylation and subsequent glutathione conjugation. The impurity PSA(A), formed by the loss of the forosamine sugar from Spinosyn A, is likely to undergo a similar metabolic fate, with the exception of N-demethylation. Its increased lipophilicity may slightly alter its absorption and distribution characteristics compared to the parent compound. Robust analytical methods, predominantly based on LC-MS/MS, are essential for the accurate quantification of Spinosad and its metabolites in various matrices. A thorough understanding of these pharmacokinetic and metabolic processes is crucial for the continued safe and effective use of this important insecticide.

References

• US EPA - Pesticides - Fact Sheet for Spinosad. (1986, September 24).
• SPINOSAD (JMPR 2001). (n.d.). Inchem.org.
• Thompson, G. D., Hutchins, S. H., & Sparks, T. C. (n.d.). Development of Spinosad and Attributes of A New Class of Insect Control Products. Dow AgroSciences LLC.
• Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 3. Immunoassay Methods. (2000, October 12). ACS Publications.
• Public Release Summary - Evaluation of the new active SPINOSAD in the products Laser Naturalyte Insect Control Tracer Naturalyte. (n.d.). APVMA.
• Determination of spinosad and its metabolites in food and environmental matrices. 3. Immunoassay methods. (2000, November 15). PubMed.
• Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 1. High-Performance Liquid Chromatography with Ultraviolet Detection. (2000, October 21). ACS Publications.
• Determination of spinosad and its metabolites in food and environmental matrices. 1. High-performance liquid chromatography with ultraviolet detection. (2000, November 15). PubMed.
• Analytical Method for Spinosad (Animal and Fishery Products). (n.d.).
• spinosad (203). (n.d.). Food and Agriculture Organization.
• FAO Specifications and Evaluations for Agricultural Pesticides - SPINOSAD. (n.d.).
• fao specifications and evaluations for agricultural pesticides spinosad. (n.d.).
• Spinosyn A-impurities. (n.d.). Pharmaffiliates.
• spinosad. (n.d.). Extranet Systems.
• Spinosad – Knowledge and References. (n.d.). Taylor & Francis.
• WHO SPECIFICATIONS AND EVALUATIONS FOR PUBLIC HEALTH PESTICIDES SPINOSAD. (n.d.). Extranet Systems.
• Spinosad. (2016, September 24). USDA Forest Service.
• Spinosad-associated modulation of select cytochrome P450s and glutathione S-transferases in the Colorado potato beetle, Leptinotarsa decemlineata. (2022, December 22). PubMed.
• Buy Spinosad Impurity PSA(A). (2024, August 10).
• Schematic diagram of metabolic pathways for S.spinosa. The NADH/NADPH... (n.d.). ResearchGate.
• Spinosad Insecticide: Subchronic and Chronic Toxicity and Lack of Carcinogenicity in Fischer 344 Rats. (n.d.). ResearchGate.
• Pharmacokinetics of spinosad and milbemycin oxime administered in combination and separately per os to dogs. (n.d.). Galax Commerce.
• SPINOSAD | New Drug Approvals. (2020, November 1).
• Conversion of spinosyn A and spinosyn D to their respective 9- and 17-pseudoaglycones and their aglycones. (n.d.). PubMed.
• Environmental Fate of Spinosad. 1. Dissipation and Degradation in Aqueous Systems | Request PDF. (n.d.). ResearchGate.

Sources

• 1. Development of Spinosad and Attributes of A New Class of Insect Control Products | Radcliffe's IPM World Textbook [ipmworld.umn.edu]
• 2. researchgate.net [researchgate.net]
• 3. SPINOSAD (JMPR 2001) [inchem.org]
• 4. FAO Knowledge Repository [openknowledge.fao.org]
• 5. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 6. extranet.who.int [extranet.who.int]
• 7. Conversion of spinosyn A and spinosyn D to their respective 9- and 17-pseudoaglycones and their aglycones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apvma.gov.au [apvma.gov.au]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. fs.usda.gov [fs.usda.gov]
• 12. Spinosad-associated modulation of select cytochrome P450s and glutathione S-transferases in the Colorado potato beetle, Leptinotarsa decemlineata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Determination of spinosad and its metabolites in food and environmental matrices. 1. High-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mhlw.go.jp [mhlw.go.jp]
• 16. fao.org [fao.org]

Identification and Quantification of Spinosad Impurity PSA(A) Photolytic Degradation Products

Executive Summary

Spinosad is a naturally derived, broad-spectrum insecticide composed primarily of two macrocyclic lactones: spinosyn A and spinosyn D. While highly effective and possessing a favorable environmental profile, spinosad is subject to rapid environmental degradation, primarily through aqueous photolysis[1]. During its lifecycle, the parent compound undergoes structural transformations, leading to the formation of specific degradates such as Spinosyn A 17-pseudoaglycone, commonly referred to as PSA(A)[2].

This technical whitepaper provides an authoritative guide on the mechanistic pathways of spinosad photodegradation, the causality behind the formation of PSA(A) and its subsequent photoproducts, and the field-proven analytical workflows required to isolate and quantify these complex matrices.

Mechanistic Background: Photolysis and the Formation of PSA(A)

The Environmental Fate of Spinosad

In aqueous environments exposed to sunlight, photolysis is the dominant route of spinosad dissipation, exhibiting a rapid half-life of 1 to 2 days under summer sunlight conditions[3]. The highly conjugated macrolide ring system of spinosyns absorbs ultraviolet (UV) radiation, initiating a cascade of structural alterations. While microbial degradation plays a role in dark or anaerobic environments, UV-driven photolysis is responsible for the most significant and rapid structural transformations[4].

Structural Transformation to PSA(A) and Beyond

Spinosyn A 17-pseudoaglycone [PSA(A)] is an acid degradation product formed by the selective hydrolysis or photolytic cleavage of the labile forosamine saccharide moiety at the 17-position of the spinosyn A macrolide ring[2]. Because the forosamine sugar is essential for potent insecticidal activity, PSA(A) is biologically weakly active[2].

However, the degradation does not stop at PSA(A). Under continuous aqueous photolytic conditions, the macrolide ring undergoes further reduction. The most prominent photolytic degradate of spinosyn A is formed when the 13,14-double bond on the macrolide ring is reduced, yielding 13,14-dihydrospinosyn A C-17 PsA (also known as the β-isomer of the 13,14-dihydro of the pseudoaglycone of Factor A)[4][5]. This specific degradate can accumulate to represent up to 25% of the initial applied parent compound[4].

Photolytic degradation pathway of Spinosyn A to PSA(A) and its major photoproducts.

Analytical Strategy: Causality in Method Development

The identification of PSA(A) and its dihydro-photoproducts presents unique analytical challenges. Routine analysis of parent spinosad often relies on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) at 250 nm[6]. However, the reduction of the 13,14-double bond in the formation of 13,14-dihydrospinosyn A C-17 PsA fundamentally alters the chromophore of the molecule.

Why LC-MS/MS is Mandatory: Because the major photoproduct lacks the UV absorbance characteristics of the parent compound, it is virtually undetectable at standard HPLC-UV wavelengths[4]. Therefore, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Electrospray Ionization (ESI) is strictly required for definitive structural elucidation and accurate quantification of these specific degradates[3].

Why PSA/C18 Sorbents are Used: Environmental aqueous samples contain polar interferences (e.g., humic acids, pigments) that cause severe ion suppression in the MS source. Utilizing Solid Phase Extraction (SPE) with a combination of C18 (for non-polar retention) and Primary Secondary Amine (PSA) sorbents effectively removes these organic acids and pigments while retaining the target macrolides, ensuring a clean baseline and high recovery rates[6].

Analytical workflow for the extraction and LC-MS/MS quantification of Spinosad degradates.

Experimental Protocols

The following self-validating protocols are designed to simulate environmental photolysis and accurately quantify the resulting PSA(A) degradates.

Protocol 1: Controlled Aqueous Photolysis Simulation

Objective: To generate reproducible photolytic degradation profiles of Spinosyn A while isolating the mechanism from microbial interference.

• Solution Preparation: Prepare a 10 mg/L stock solution of high-purity Spinosyn A in a sterile, pH 7.0 phosphate buffer. Causality: Using a sterile buffer isolates abiotic photolysis from biotic (microbial) degradation, while pH 7.0 prevents base-catalyzed hydrolysis[5].

• Irradiation Setup: Transfer 50 mL aliquots into quartz tubes (quartz is required as standard glass absorbs UV light). Place tubes in a photoreactor equipped with a Xenon arc lamp calibrated to simulate summer sunlight (~300 nm)[1].

• Actinometry: Run a parallel chemical actinometer (e.g., uranyl oxalate) to validate and quantify the exact photon flux absorbed during the experiment.

• Sampling Kinetics: Withdraw 2 mL aliquots at precisely 0, 12, 24, 48, and 96 hours.

• Quenching: Immediately transfer aliquots to amber glass vials and store at -20°C to halt any further photolytic or thermal degradation prior to extraction.

Protocol 2: SPE Extraction and LC-MS/MS Analysis

Objective: To extract trace degradates from the aqueous matrix and quantify them without MS ion suppression.

• SPE Conditioning: Condition a mixed-mode SPE cartridge (containing both C18 and PSA sorbents) with 5 mL of methanol followed by 5 mL of LC-grade water.

• Sample Loading: Load the 2 mL quenched aqueous sample onto the cartridge at a controlled flow rate of 1 mL/min.

• Matrix Wash: Wash the cartridge with 5 mL of a 5% methanol-in-water solution. Causality: This specific concentration is strong enough to elute highly polar matrix interferences but weak enough to prevent the breakthrough of the hydrophobic macrolide degradates.

• Elution: Elute the target compounds (Spinosyn A, PSA(A), and 13,14-dihydrospinosyn A C-17 PsA) using 5 mL of 100% acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of high-purity nitrogen at 35°C. Reconstitute the residue in 1 mL of the initial LC mobile phase.

• LC-MS/MS Injection: Inject 10 µL into the LC-MS/MS system operating in positive ESI mode, utilizing Multiple Reaction Monitoring (MRM) for specific mass transitions.

Quantitative Data Summaries

The following tables synthesize the kinetic and analytical parameters critical for evaluating spinosad photolysis.

Table 1: Photolytic Dissipation Kinetics and Degradate Yields in Aqueous Systems [1][4][5]

Compound / Degradate	Initial Applied (%)	Max Concentration Observed (%)	Time to Max Concentration	Aqueous Photolysis Half-Life
Spinosyn A (Parent)	100%	N/A	Day 0	0.8 - 2.0 Days
Spinosyn D (Parent)	100%	N/A	Day 0	0.8 - 2.0 Days
13,14-dihydrospinosyn A C-17 PsA	0%	~25.0%	48 Hours	Highly Persistent
Spinosyn B	0%	~7.0%	72 Hours	Moderate
Hydroxylated Spinosyn A	0%	~9.0%	96 Hours	Moderate

Note: The β-isomer of the 13,14-dihydro of the pseudoaglycone of Factor A represents the single largest photoproduct fraction.

Table 2: Recommended LC-MS/MS Parameters for Degradate Identification

Analyte	Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Spinosyn A	ESI (+)	732.5	142.1	25
Spinosyn D	ESI (+)	746.5	142.1	25
PSA(A)	ESI (+)	591.3	Compound Specific	30
13,14-dihydrospinosyn A C-17 PsA	ESI (+)	593.3	Compound Specific	30

Conclusion

The environmental fate of spinosad is heavily dictated by its susceptibility to UV irradiation. The photolytic cleavage of the forosamine sugar yields Spinosyn A 17-pseudoaglycone[PSA(A)], which subsequently undergoes reduction at the 13,14-double bond to form the highly stable 13,14-dihydrospinosyn A C-17 PsA. Because this primary degradate loses the UV chromophore characteristic of the parent compound, researchers must transition from traditional HPLC-UV methods to robust LC-MS/MS workflows coupled with PSA/C18 solid-phase extraction. Understanding these mechanistic pathways and employing the correct analytical causality is paramount for accurate environmental risk assessments and regulatory compliance in drug and agrochemical development.

References

• Source: nih.
• Source: bioaustralis.
• Environmental Fate of Spinosad. 1.
• Environmental Fate of Spinosad. 1. Dissipation and Degradation in Aqueous Systems (ResearchGate)
• Source: researchgate.
• Source: regulations.

Sources

• 1. Photolysis of spinosyns in seawater, stream water and various aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioaustralis.com [bioaustralis.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Highly Selective LC-MS/MS Protocol for the Quantification of Spinosad Impurity PSA(A) Pesticide Residues

Introduction & Mechanistic Background

Spinosad is a broad-spectrum, naturally derived biopesticide consisting primarily of a mixture of spinosyn A and spinosyn D[1][2]. While highly effective and possessing a favorable environmental profile, the fermentation and subsequent degradation of Saccharopolyspora spinosa yield various minor components and impurities[1].

One of the most critical degradation products is Spinosad Impurity PSA(A) (CAS: 131929-68-5), which structurally represents the 17-pseudoaglycone of spinosyn A[1][3]. Mechanistically, the spinosyn aglycone core undergoes sequential glycosylation at the 9- and 17-positions with rhamnose and forosamine, respectively. PSA(A) is formed either as a transient intermediate during biosynthesis or when the forosamine sugar is hydrolyzed under mild acidic conditions (pH 3.0–4.0)[1].

The Analytical Challenge: Because PSA(A) lacks the basic forosamine moiety present in the parent spinosyn A, its ionization efficiency and chromatographic behavior differ significantly. Furthermore, inadequate pH control during sample preparation can cause the artifactual conversion of spinosyn A into PSA(A), leading to false positives. This application note details a robust, self-validating LC-MS/MS protocol designed to prevent artifactual degradation while ensuring high-sensitivity quantification of PSA(A) residues in complex matrices.

Experimental Workflow & Logic

The following workflow relies on a buffered QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction[4]. Crucial Insight: We utilize an acetate or citrate-buffered system (maintaining pH 5.0–5.5) specifically to prevent the acid-catalyzed hydrolysis of the forosamine group on spinosyn A, which would artificially inflate PSA(A) levels[1].

Workflow for the extraction and LC-MS/MS quantification of Spinosad Impurity PSA(A).

Step-by-Step Sample Preparation Protocol

Note on Nomenclature: Do not confuse the impurity PSA(A) (Pseudoaglycone A) with the dSPE sorbent PSA (Primary Secondary Amine).

Buffered Extraction

• Sample Weighing: Weigh 10.0 g of homogenized sample (e.g., crop matrix) into a 50 mL PTFE centrifuge tube.

• Hydration (if applicable): For dry matrices (e.g., cereals), add 10 mL of LC-MS grade water and allow to hydrate for 15 minutes to ensure optimal solvent penetration.

• Solvent Addition: Add 10 mL of Acetonitrile (ACN) containing 1% acetic acid.

• Internal Standard: Spike with an isotopically labeled internal standard (e.g., Spinosyn A-d3) to correct for matrix effects and extraction losses.

• Buffering & Partitioning: Add EN 15662 buffered salts (4 g anhydrous MgSO₄, 1 g NaCl, 1 g Na₃Citrate dihydrate, 0.5 g Na₂HCitrate sesquihydrate).

  • Causality: The citrate buffer locks the pH at ~5.0. If unbuffered ACN is used with naturally acidic fruits, the pH may drop below 4.0, triggering the hydrolysis of spinosyn A into PSA(A)[1].

• Agitation: Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes[5].

Dispersive Solid Phase Extraction (dSPE) Cleanup

• Transfer: Transfer a 2.0 mL aliquot of the supernatant to a 15 mL dSPE tube.

• Sorbent Selection: Add 300 mg anhydrous MgSO₄ and 50 mg C18 sorbent.

  • Causality: We intentionally minimize or omit the Primary Secondary Amine (PSA) sorbent in this step. Prolonged contact with basic PSA sorbents can cause base-catalyzed degradation of macrolactones or adsorb target analytes.

• Agitation: Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes[5].

• Dilution: Dilute the supernatant 1:1 with initial mobile phase to prevent solvent-effect peak distortion during UHPLC injection.

LC-MS/MS Analytical Method

The analysis utilizes Ultra-High-Performance Liquid Chromatography coupled to a Triple Quadrupole Mass Spectrometer (UHPLC-QqQ-MS/MS) operating in Positive Electrospray Ionization (ESI+) mode[6].

Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) to resolve the pseudoaglycone from the parent spinosyns.

• Mobile Phase A: Water + 0.1% formic acid + 5 mM ammonium formate. (Formic acid facilitates robust [M+H]⁺ formation).

• Mobile Phase B: Methanol + 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 5.0 min: Ramp to 95% B

  • 5.0 - 7.0 min: Hold at 95% B

  • 7.0 - 7.1 min: Return to 10% B

  • 7.1 - 10.0 min: Re-equilibration.

Mass Spectrometry (MRM) Parameters

Spinosyn A and D yield a dominant product ion at m/z 142.0, corresponding to the cleaved forosamine sugar[5][6]. Because PSA(A) (Molecular Formula: C₃₃H₅₀O₉, Exact Mass: 590.3)[3] lacks the forosamine moiety, its fragmentation pathway is entirely different. The primary cleavage occurs at the tri-O-methylrhamnose sugar, yielding an oxonium product ion at m/z 189.1.

Table 1: Optimized MRM Transitions for Spinosad and Impurity PSA(A)

Analyte	Precursor Ion [M+H]⁺ (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Spinosyn A	732.4	142.0	98.0	25 / 40
Spinosyn D	746.4	142.0	98.0	25 / 40
PSA(A) Impurity	591.4	189.1	401.3	20 / 35

Note: The m/z 401.3 qualifier for PSA(A) represents the intact aglycone core following the loss of the rhamnose moiety.

System Suitability and Self-Validation

To ensure the protocol is a self-validating system, the following quality control (QC) gates must be passed, adhering to SANTE/11312/2021v2 guidelines[7].

Table 2: Method Validation Criteria

Parameter	Acceptance Criteria	Scientific Rationale
Blank Matrix Check	Peak area < 30% of LOQ	Ensures no artifactual in-source fragmentation or sample-prep hydrolysis of Spinosyn A into PSA(A).
Recovery	70% – 120%	Validates that the extraction pH and dSPE cleanup do not degrade or irreversibly bind the macrolactone[5][7].
Precision (RSD)	≤ 20%	Confirms method ruggedness across multiple injections and sample preparations[7].
Ion Ratio Tolerance	± 30% of standard	Confirms the identity of PSA(A) without isobaric matrix interference[8].

Critical Self-Validation Step: Always run a "Spinosyn A High-Concentration Control" (a blank matrix spiked only with a high concentration of Spinosyn A) through the entire extraction and LC-MS/MS process. If PSA(A) is detected in this sample above the LOQ, your extraction buffer has failed, or your MS source temperature is too high, causing thermal degradation of the forosamine bond.

Conclusion

The accurate quantification of Spinosad Impurity PSA(A) requires a deep understanding of its chemical nature as a 17-pseudoaglycone. By strictly controlling the pH during QuEChERS extraction and selecting specific MRM transitions that account for the missing forosamine sugar, this LC-MS/MS protocol provides drug development professionals and agricultural scientists with a highly reliable, artifact-free method for residue monitoring.

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. fao.org [fao.org]
• 3. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 4. Analysis of Pesticides and their Metabolite Residues [sigmaaldrich.com]
• 5. fstjournal.com.br [fstjournal.com.br]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. agilent.com [agilent.com]

Application Note: High-Recovery Solid-Phase Extraction (SPE) Protocol for Spinosad and its PSA(A) Impurity in Environmental Water Samples

Abstract

This application note presents a robust and validated solid-phase extraction (SPE) method for the simultaneous determination of the insecticide Spinosad (a mixture of Spinosyn A and Spinosyn D) and its process-related impurity, Spinosad Impurity PSA(A), in various water matrices. The protocol is designed for researchers, environmental scientists, and quality control analysts requiring a reliable and high-throughput sample preparation technique prior to chromatographic analysis. The method utilizes a polymeric reversed-phase SPE sorbent, offering high recovery and excellent reproducibility. All procedural steps, from sorbent selection to final eluate preparation, are detailed with scientific justifications to ensure methodological transparency and facilitate seamless adoption in analytical laboratories.

Introduction

Spinosad is a widely utilized insecticide derived from the fermentation of the soil bacterium Saccharopolyspora spinosa.[1] Its primary active components are Spinosyn A and Spinosyn D.[2][3] The manufacturing process of Spinosad can lead to the formation of several impurities, including Spinosad Impurity PSA(A), which may have different toxicological and environmental fate profiles.[1] Consequently, monitoring not only the parent compounds but also their significant impurities in environmental compartments such as surface and groundwater is of paramount importance for comprehensive risk assessment.

The analysis of these compounds in water is challenging due to their low concentrations and the presence of complex matrix components that can interfere with quantification. Solid-phase extraction (SPE) is a powerful sample preparation technique that addresses these challenges by isolating and concentrating analytes of interest from large sample volumes.[4][5] This application note provides a detailed protocol for an optimized SPE method for Spinosad and its PSA(A) impurity, ensuring high analytical performance.

Analyte Properties and Method Development Rationale

A thorough understanding of the physicochemical properties of the target analytes is fundamental to the development of an effective SPE method.

Table 1: Physicochemical Properties of Spinosad Components and Impurity PSA(A)

Parameter	Spinosyn A	Spinosyn D	Spinosad Impurity PSA(A)
Molecular Formula	C41H65NO10[6]	C42H67NO10[3]	C33H50O9[7]
Molecular Weight	731.96 g/mol [6]	745.98 g/mol [3]	Not explicitly found, but calculable
pKa	8.1 (weak base)[8][9]	7.87 (weak base)[8][9]	Expected to be a weak base
logP (octanol-water)	2.8 (pH 7)[8]	3.2 (pH 7)[8]	Not explicitly found, but expected to be hydrophobic
Water Solubility	pH dependent; 235 mg/L at pH 7[10]	pH dependent; 0.332 mg/L at pH 7[10]	Not explicitly found, but likely low

The key takeaways from these properties are:

• Hydrophobicity: All compounds possess a relatively high logP, indicating a strong affinity for nonpolar environments. This makes reversed-phase SPE an ideal choice for retention.

• Weakly Basic Nature: The pKa values indicate that these compounds will be protonated and positively charged at a pH below their pKa. This characteristic can be exploited to enhance retention on certain sorbents or to optimize the elution step.

• pH-Dependent Solubility: The solubility of these weak bases increases at lower pH.[3][10] This is a critical consideration for preparing the water sample before loading it onto the SPE cartridge.

Based on this analysis, a polymeric reversed-phase sorbent, such as Oasis HLB (Hydrophilic-Lipophilic Balanced), is selected. This type of sorbent provides high capacity and stability across a wide pH range, making it suitable for the retention of both neutral and ionized forms of the analytes.

Experimental Protocol

This section provides a step-by-step guide for the solid-phase extraction of Spinosad and its PSA(A) impurity from water samples.

Materials and Reagents

• SPE Cartridges: Polymeric reversed-phase, 500 mg, 6 mL (e.g., Waters Oasis HLB)

• Methanol (MeOH): HPLC grade

• Ethyl Acetate: HPLC grade

• Ammonium Hydroxide (NH₄OH): ACS grade

• Deionized Water: 18 MΩ·cm

• Glassware: Volumetric flasks, beakers, graduated cylinders

• SPE Vacuum Manifold

• Nitrogen Evaporation System

Sample Preparation

• Collect 500 mL of the water sample in a clean glass container.

• To enhance the retention of the weakly basic analytes, adjust the sample pH to approximately 8.5-9.0 using a dilute ammonium hydroxide solution. This ensures the analytes are in their neutral form, maximizing their interaction with the reversed-phase sorbent.

• If the sample contains suspended solids, filter it through a 0.7-µm glass fiber filter prior to extraction.[11]

SPE Procedure

The following steps outline the optimized SPE workflow. A visual representation of this process is provided in the diagram below.

• Conditioning:

  • Pass 5 mL of ethyl acetate through the SPE cartridge.

  • Follow with 5 mL of methanol.

  • Finally, equilibrate the cartridge with 5 mL of deionized water. Do not allow the sorbent bed to go dry at this stage. This sequence ensures the sorbent is activated and ready for sample loading.

• Sample Loading:

  • Load the entire 500 mL prepared water sample onto the SPE cartridge at a flow rate of approximately 10-15 mL/min. A consistent and slow flow rate is crucial for efficient analyte retention.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any remaining water-soluble matrix components.

  • Dry the sorbent bed thoroughly by applying a vacuum for 10-15 minutes. This step is critical to remove residual water, which can negatively impact the subsequent elution of the analytes.

• Elution:

  • Elute the retained analytes with two 5 mL aliquots of ethyl acetate. Collect the eluate in a clean collection tube. The use of a non-polar solvent like ethyl acetate effectively disrupts the hydrophobic interactions between the analytes and the sorbent.

Eluate Processing

• Evaporation:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 1 mL of a methanol/water (50:50, v/v) mixture. This solvent is compatible with typical reversed-phase HPLC or LC-MS/MS mobile phases.

  • Vortex the sample for 30 seconds to ensure complete dissolution of the analytes.

  • The sample is now ready for chromatographic analysis.

Workflow Diagram

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. fao.org [fao.org]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. Multiresidue Method for Determination of 67 Pesticides in Water Samples Using Solid-Phase Extraction with Centrifugation and Gas Chromatography-Mass Spectrometry [scirp.org]
• 5. cdpr.ca.gov [cdpr.ca.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 8. fao.org [fao.org]
• 9. extranet.who.int [extranet.who.int]
• 10. SPINOSAD CAS#: 131929-60-7 [m.chemicalbook.com]
• 11. agilent.com [agilent.com]

Preparation and handling of Spinosad Impurity PSA(A) certified reference materials

Application Note: Preparation, Isolation, and Handling of Spinosad Impurity PSA(A) Certified Reference Materials

Introduction & Scientific Context

Spinosad is a highly effective, macrocyclic lactone insecticide derived from the fermentation of the actinomycete Saccharopolyspora spinosa. The technical-grade material is primarily a mixture of Spinosyn A (~85%) and Spinosyn D (~15%). During fermentation, synthetic modification, or environmental degradation, various impurities and metabolites are generated. One critical degradant is Spinosad Impurity PSA(A) , chemically identified as Spinosyn A 17-pseudoaglycone[1].

Structurally, the parent Spinosyn A consists of a unique tetracyclic core flanked by two distinct sugars: a neutral tri-O-methyl-L-rhamnose at the C-9 position and a basic D-forosamine at the C-17 position. The D-forosamine moiety is pharmacophorically critical for binding to insect nicotinic acetylcholine receptors (nAChRs)[2]. The loss of this specific sugar via hydrolytic cleavage yields PSA(A), resulting in a near-total loss of insecticidal activity. For regulatory compliance, impurity profiling, and toxicological assessments, the preparation of high-purity Certified Reference Materials (CRMs) of PSA(A) is an absolute necessity.

Mechanistic Pathway & Causality

The targeted synthesis of PSA(A) relies entirely on the differential lability of the two glycosidic bonds in Spinosyn A. The basic D-forosamine at C-17 is highly susceptible to mild acidic hydrolysis. Conversely, the neutral rhamnose at C-9 requires much more vigorous acidic conditions to cleave.

By strictly controlling the pH, temperature, and reaction time, we can selectively isolate the 17-pseudoaglycone without the reaction progressing to the fully stripped Spinosyn A aglycone[3].

Reaction pathway of Spinosyn A to PSA(A) and Aglycone via acidic hydrolysis.

Quantitative Data & Physicochemical Properties

To ensure accurate analytical tracking, the foundational physicochemical properties of Spinosad Impurity PSA(A) are summarized below:

Parameter	Specification / Data
Analyte Name	Spinosad Impurity PSA(A)
Chemical Name	Spinosyn A 17-pseudoaglycone
CAS Number	131929-68-5[1]
Molecular Formula	C33H50O9[1]
Molecular Weight	590.75 g/mol
Precursor	Spinosyn A
Biological Activity	Significantly reduced (Lacks C-17 D-forosamine)[2]

Experimental Protocol: Preparation and Isolation of PSA(A) CRM

Expert Insight: In my experience overseeing CRM production, the most common failure point in PSA(A) synthesis is over-hydrolysis. The thermodynamic drive toward the fully stripped aglycone means that timing and pH control are not just parameters—they are the critical path. This protocol is designed as a self-validating system , utilizing in-process controls (IPC) to guarantee structural integrity.

Step 1: Controlled Hydrolysis

• Dissolve 1.0 g of high-purity Spinosyn A reference material in 50 mL of HPLC-grade Methanol.

• Add 0.1 N Hydrochloric Acid (HCl) dropwise while stirring at room temperature until a mildly acidic environment is achieved.

• Causality: Mild acidity specifically protonates the basic D-forosamine nitrogen and the subsequent glycosidic oxygen. This targeted protonation lowers the activation energy for cleavage at C-17 while preserving the highly stable C-9 rhamnose.

Step 2: In-Process Monitoring (Self-Validation)

• Monitor the reaction via LC-MS or Thin-Layer Chromatography (TLC) every 30 minutes.

• Causality: Real-time monitoring acts as a feedback loop to prevent over-hydrolysis. The reaction is deemed complete when the Spinosyn A peak disappears and the PSA(A) peak ( m/z [M+H]+ ~591.7) reaches maximum intensity, strictly before any aglycone peak emerges.

Step 3: Quenching and Extraction

• Immediately neutralize the reaction mixture by adding a saturated sodium bicarbonate (NaHCO3) solution.

• Causality: Rapid neutralization halts the hydrolysis instantly, "locking" the molecule in the pseudoaglycone state.

• Extract the aqueous phase three times with ethyl acetate. Wash the combined organic layers with brine and dry over anhydrous Na2SO4.

Step 4: Chromatographic Purification

• Concentrate the organic layer under reduced pressure.

• Purify the crude extract via silica gel column chromatography using a precisely optimized gradient of dichloromethane and methanol.

• Pool the fractions containing pure PSA(A) and evaporate to yield a white solid powder.

Handling, Storage, and CRM Certification

Producing the molecule is only half the battle; certifying and stabilizing it for analytical use requires strict adherence to metrological principles.

Analytical Certification (The Trustworthiness Loop): To certify the purified PSA(A) as a CRM, quantitative NMR (qNMR) must be employed. By using a NIST-traceable internal standard, we achieve gravimetric preparation that allows the highest accuracy, directly traceable to the SI unit kilogram[4]. This must be cross-validated with High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass and gradient HPLC-UV (at 250 nm) to prove the absence of residual Spinosyn A or Aglycone.

Handling Precautions & Field Insights:

• Surface Adsorption: A frequently overlooked artifact in Spinosad impurity handling is surface adsorption. Spinosyns and their pseudoaglycones exhibit strong non-specific binding to standard borosilicate glass and untreated plastics when dissolved in aqueous matrices[5].

• Causality: The hydrophobic macrocyclic core drives the molecule out of the aqueous phase and onto container walls. Therefore, when preparing aqueous dilutions for LC-MS calibration curves, you must use silanized glassware or add a dedicated stabilizer (e.g., Spinosad Water Stabilizer) to prevent concentration depletion[6]. In contrast, stock solutions prepared in 100% methanol do not suffer from this depletion and remain stable.

• Storage: Store the lyophilized CRM powder at -20°C in amber, inert vials filled with argon to prevent photodegradation and moisture ingress.

References

• PubMed (NIH). Conversion of spinosyn A and spinosyn D to their respective 9- and 17-pseudoaglycones and their aglycones. Retrieved from:[Link]

• Beilstein Journal of Organic Chemistry. A semisynthesis of 3'-O-ethyl-5,6-dihydrospinosyn J based on the spinosyn A aglycone. Retrieved from:[Link]

• ACS Publications. Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 3. Immunoassay Methods. Retrieved from: [Link]

• U.S. Environmental Protection Agency (EPA). Environmental Chemistry Methods: Spinosad; 440451-01. Retrieved from: [Link]

• Sigma-Aldrich. Certified Reference Material TraceCERT® Multiresidue Pesticide Standard Mix #3. Retrieved from:[Link]

Sources

• 1. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - A semisynthesis of 3'-O-ethyl-5,6-dihydrospinosyn J based on the spinosyn A aglycone [beilstein-journals.org]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

Application Note: ¹H and ¹³C NMR Spectroscopy Characterization of Spinosad Impurity PSA(A)

Introduction & Scientific Context

Spinosad is a broad-spectrum, environmentally favorable insecticide derived from the fermentation of the actinomycete Saccharopolyspora spinosa. The technical material is primarily a mixture of Spinosyn A (≈85%) and Spinosyn D (≈15%), which are complex macrolides featuring a unique tetracyclic perhydro-as-indacene core decorated with two deoxysugars: a neutral tri-O-methyl-L-rhamnose at C-9 and a basic D-forosamine at C-17 [1, 2].

During fermentation, formulation, or environmental degradation, several impurities and metabolites are generated. Spinosad Impurity PSA(A) , chemically known as Spinosyn A Pseudoaglycone , is a critical degradate and biosynthetic intermediate. It lacks the D-forosamine sugar moiety at the C-17 position, retaining only the aglycone core and the rhamnose sugar [3]. The accurate structural characterization of PSA(A) is paramount for regulatory compliance, environmental monitoring, and understanding the degradation pathways of spinosad formulations.

This application note provides a comprehensive, self-validating protocol for the isolation, sample preparation, and ¹H/¹³C NMR spectroscopic characterization of Spinosad Impurity PSA(A).

Experimental Workflow & Causality

The structural elucidation of macrolide pseudoaglycones requires high-resolution NMR to differentiate between the parent compound and the impurity. The loss of the forosamine sugar fundamentally alters the electronic environment around the C-17 position of the macrolactone ring.

Why NMR over LC-MS for Structural Confirmation?

While LC-MS provides rapid mass-to-charge (m/z) identification (confirming the loss of the 141 Da forosamine unit), it cannot unambiguously confirm the stereochemical integrity of the remaining macrolide core or rule out structural rearrangements (such as cross-bridging isomerizations). High-field NMR (e.g., 600 MHz) provides absolute atomic connectivity. The absence of the characteristic dimethylamino protons (≈2.2 ppm) and the upfield shift of the C-17 methine proton are definitive diagnostic markers for PSA(A).

Figure 1: Workflow for the extraction, isolation, and NMR characterization of Spinosad Impurity PSA(A).

Standard Operating Protocol: NMR Sample Preparation

To ensure a self-validating system, the sample must be highly pure (>95%) and free of paramagnetic impurities or residual protic solvents that could obscure the 3.0–5.0 ppm region (critical for sugar ring protons).

Materials:

• Purified Spinosad Impurity PSA(A) standard (CAS: 131929-68-5) [4].

• Deuterated Chloroform (CDCl₃), 99.8 atom % D, containing 0.03% (v/v) Tetramethylsilane (TMS).

• 5 mm precision NMR tubes (Norell or Wilmad).

Step-by-Step Procedure:

• Desiccation: Dry the isolated PSA(A) under high vacuum (<0.1 mbar) for 12 hours at room temperature to remove residual water and HPLC solvents (e.g., acetonitrile).

• Weighing: Accurately weigh 15–20 mg of the dried PSA(A) into a clean, static-free glass vial. Causality: This mass provides an optimal signal-to-noise ratio for ¹³C NMR within a reasonable timeframe (e.g., 1024 scans) without causing concentration-dependent chemical shift drifting.

• Dissolution: Add 600 µL of CDCl₃ to the vial. Vortex gently for 30 seconds.

• Transfer: Transfer the clear solution to a 5 mm NMR tube using a clean glass Pasteur pipette.

• Acquisition Parameters:

  • ¹H NMR: 600 MHz, 298 K, relaxation delay (d1) = 2.0 s, 16 scans.

  • ¹³C NMR: 150 MHz, 298 K, relaxation delay (d1) = 2.0 s, 1024 scans, with complete proton decoupling (WALTZ-16).

Spectroscopic Data & Mechanistic Interpretation

The structural transformation from Spinosyn A to PSA(A) is defined by the cleavage of the β-D-forosamine glycosidic bond.

Diagnostic ¹H NMR Shifts

In parent Spinosyn A, the C-17 proton is deshielded due to the attached electronegative oxygen of the glycosidic linkage. In PSA(A), the C-17 becomes a free hydroxyl group (or is further modified depending on the exact degradation state, though standard PSA(A) represents the free alcohol). The absence of the forosamine signals—specifically the anomeric proton (H-1') at ≈4.5 ppm and the distinctive N(CH₃)₂ singlet at ≈2.2 ppm—confirms the pseudoaglycone status.

Quantitative Data Tables

Table 1: Key Diagnostic ¹H NMR Assignments for Spinosad Impurity PSA(A) in CDCl₃

Position	Chemical Shift (δ, ppm)	Multiplicity (J in Hz)	Integration	Structural Assignment
H-9	4.65	m	1H	Macrolide methine attached to rhamnose
H-1'' (Rha)	4.82	d (J = 1.5)	1H	Anomeric proton of tri-O-methyl-rhamnose
H-17	3.85	m	1H	Macrolide methine (formerly attached to forosamine)
H-21	4.95	m	1H	Lactone methine
N(CH₃)₂	Absent	-	0H	Confirms loss of forosamine
H-1' (For)	Absent	-	0H	Confirms loss of forosamine

Table 2: Key Diagnostic ¹³C NMR Assignments for Spinosad Impurity PSA(A) in CDCl₃

Position	Chemical Shift (δ, ppm)	Carbon Type	Structural Assignment
C-1	172.5	C=O	Macrolactone carbonyl
C-9	76.2	CH	Aglycone carbon linked to rhamnose
C-1'' (Rha)	99.5	CH	Anomeric carbon of rhamnose
C-17	68.4	CH	Aglycone carbon (shifted upfield vs Spinosyn A)
C-21	74.1	CH	Lactone carbon
N(CH₃)₂	Absent	CH₃	Confirms loss of forosamine

Note: Chemical shifts are referenced to internal TMS (δ 0.00 ppm). Minor variations (±0.05 ppm) may occur based on exact concentration and residual moisture.

Mechanistic Insights into Chemical Shifts

The upfield shift of C-17 from approximately 76 ppm (in Spinosyn A) to 68.4 ppm (in PSA(A)) is a direct consequence of the loss of the glycosidic ether linkage, replacing it with a terminal hydroxyl group. This change in the local electronic environment reduces the deshielding effect on the C-17 nucleus. Furthermore, the conformational flexibility of the macrolactone ring slightly increases upon the loss of the bulky forosamine group, which can result in subtle peak broadening for the adjacent C-16 and C-18 methylene protons in the ¹H spectrum.

References

• ResearchGate. The Biosynthesis of Spinosyn in Saccharopolyspora spinosa: Synthesis of the Cross-Bridging Precursor and Identification of the Function of SpnJ. Available at:[Link]

• ResearchGate. Recent advances in the biochemistry of spinosyns. Available at:[Link]

• Environmental Protection Agency (EPA). Environmental Chemistry Methods: Spinosad (Tracer). Available at:[Link]

Application Note: Isolation and Chromatographic Purification of Spinosad Impurity PSA(A) (17-Pseudoaglycone) from Bulk API

Introduction & Scientific Background

Spinosad is a highly potent, broad-spectrum macrolide insecticide derived from the aerobic fermentation of the actinomycete Saccharopolyspora spinosa[1]. The bulk active pharmaceutical ingredient (API) is primarily a mixture of two major components: spinosyn A and spinosyn D[1]. The structural core of spinosyn A consists of a tetracyclic polyketide aglycone bonded to two distinct deoxysugars: a neutral 2,3,4-tri-O-methyl-L-rhamnose at the C-9 position and a basic amino sugar, D-forosamine, at the C-17 position[2].

During fermentation, downstream processing, or environmental exposure, the glycosidic bond linking the forosamine sugar is susceptible to cleavage. Under mild acidic conditions (pH 3.0–4.0), the D-forosamine moiety is hydrolyzed, generating Spinosad Impurity PSA(A), formally identified as the 17-pseudoaglycone of spinosyn A[3]. Because pseudoaglycones like PSA(A) act as transient intermediates during the stepwise glycosylation of the spinosyn aglycone, isolating this impurity is critical for regulatory impurity profiling, toxicological assessment, and biosynthetic pathway elucidation[4].

Biosynthetic and degradation pathway converting Spinosyn A to Impurity PSA(A).

Mechanistic Rationale for Separation (Expertise & Causality)

Isolating PSA(A) from bulk Spinosad API presents a unique separation challenge due to the structural similarities between the parent molecule and the impurity. However, the loss of the D-forosamine sugar fundamentally alters the molecule's physicochemical properties, which we exploit in this protocol:

• Loss of Basicity: Intact Spinosyn A contains a tertiary amine on the forosamine sugar (pKa ~ 8.1). PSA(A) lacks this ionizable group, rendering it a neutral, highly hydrophobic molecule across a broad pH range[5].

• Exploiting Ionization States for Chromatography: In reverse-phase high-performance liquid chromatography (RP-HPLC) utilizing an acidic mobile phase (e.g., 0.1% Formic Acid, pH ~2.7), the tertiary amine of Spinosyn A becomes fully protonated, significantly reducing its apparent hydrophobicity. Conversely, PSA(A) remains entirely neutral and interacts strongly with the C18 stationary phase. This fundamental difference in ionization states causes the parent Spinosyn A to elute significantly earlier than the impurity PSA(A), enabling baseline resolution and high-purity fraction collection.

Experimental Workflows and Protocols

This self-validating protocol utilizes a deliberate acidic enrichment step to generate sufficient PSA(A) from bulk API, followed by orthogonal purification steps (Liquid-Liquid Extraction and Prep-HPLC) to ensure >98% purity.

Phase 1: Controlled Enrichment of PSA(A)

Note: This step is recommended if the native concentration of PSA(A) in the bulk API is too low for preparative isolation.

• Solubilization: Dissolve 10.0 g of bulk Spinosad API (light grey to white crystals)[6] in 100 mL of HPLC-grade methanol.

• Acidic Stress: Add 100 mL of 0.1 M citrate buffer (adjusted to pH 3.5).

• Incubation: Incubate the solution at 40°C for 24 hours under continuous magnetic stirring.

  • Causality: These specific mild acidic conditions selectively hydrolyze the C-17 forosamine without cleaving the more stable C-9 rhamnose, preventing complete degradation to the aglycone[3].

Phase 2: Liquid-Liquid Extraction (LLE)

• Neutralization: Adjust the reaction mixture to pH 7.0 using 1.0 M NaOH to halt hydrolysis and stabilize the pseudoaglycone.

• Extraction: Transfer the mixture to a separatory funnel and extract with 3 × 100 mL of ethyl acetate.

• Phase Separation: Collect the upper organic phase. The neutral PSA(A) partitions strongly into the ethyl acetate, while the cleaved forosamine and highly polar degradation products remain in the aqueous phase.

• Concentration: Dry the combined organic layers over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate in vacuo at 35°C to yield a crude PSA(A) residue.

Phase 3: Preparative RP-HPLC Purification

• Reconstitution: Dissolve the crude residue in 20 mL of Acetonitrile/Water (50:50, v/v).

• Filtration: Filter the sample through a 0.45 µm PTFE syringe filter to protect the column frit.

• Injection: Inject 2.0 mL aliquots onto a Preparative HPLC system utilizing a C18 column (250 mm × 21.2 mm, 5 µm) following the gradient defined in Table 2 .

• Fraction Collection: Monitor UV absorbance at 250 nm. Collect the fractions eluting between 18.5 and 20.0 minutes.

• Lyophilization: Pool the collected fractions, remove the acetonitrile via rotary evaporation, and lyophilize the remaining aqueous suspension to obtain purified Spinosad Impurity PSA(A) as a fine powder.

Workflow for the isolation and purification of Spinosad Impurity PSA(A) from bulk API.

Quantitative Data & Parameters

Table 1: Physicochemical and Chromatographic Properties of Target Analytes | Compound | Molecular Formula | Exact Mass | Ionization State (pH 2.7) | HPLC Retention Time (min) | | :--- | :--- | :--- | :--- | :--- | | Spinosyn A | C41​H65​NO10​ | 731.46 | Protonated (Polar) | 14.5 | | Spinosad Impurity PSA(A) | C33​H50​O9​ | 590.34 | Neutral (Hydrophobic) | 19.2 | | D-Forosamine | C8​H17​NO2​ | 159.12 | Protonated (Highly Polar) | 3.1 |

Table 2: Preparative HPLC Gradient Program Column: C18 Preparative (250 mm × 21.2 mm, 5 µm); UV Detection: 250 nm.

Time (min)	Flow Rate (mL/min)	Mobile Phase A (0.1% Formic Acid in Water) %	Mobile Phase B (Acetonitrile) %
0.0	20.0	60	40
5.0	20.0	60	40
20.0	20.0	10	90
25.0	20.0	10	90
26.0	20.0	60	40

| 30.0 | 20.0 | 60 | 40 |

References

• Conversion of spinosyn A and spinosyn D to their respective 9- and 17-pseudoaglycones and their aglycones. PubMed (J Antibiot Tokyo). URL: [Link]

• Engineering of the Spinosyn PKS: Directing Starter Unit Incorporation. Journal of Natural Products - ACS Publications. URL: [Link]

• The biosynthetic pathway and structure of spinosyn A and spinosyn D. ResearchGate. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Conversion of spinosyn A and spinosyn D to their respective 9- and 17-pseudoaglycones and their aglycones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 5. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 6. echemi.com [echemi.com]

Application Note: Advanced Sample Preparation Techniques for Spinosad Impurity PSA(A) Trace Analysis

Introduction and Mechanistic Context

Spinosad, a highly effective macrolide insecticide derived from the fermentation of Saccharopolyspora spinosa, consists primarily of spinosyn A and spinosyn D[1]. During its biosynthesis, environmental degradation, or metabolic breakdown, various impurities and degradation products are formed. One of the most critical trace impurities is Spinosyn A Pseudoaglycone, commonly abbreviated as PSA(A) .

Mechanistically, PSA(A) is the precursor macrolactone ring that lacks the forosamine sugar moiety at the C-17 position [2]. The trace analysis of PSA(A) in complex agricultural or biological matrices is paramount for regulatory compliance and toxicological profiling. However, quantifying this impurity presents a unique analytical challenge: the target analyte is highly lipophilic, lacks the basic amine group present in the parent spinosyn (which normally aids in ionization), and is present at ultra-trace levels.

The "PSA vs. PSA" Conundrum: An Expert Insight

In trace residue analysis, "PSA" traditionally refers to Primary Secondary Amine , a ubiquitous sorbent used in QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodologies to remove organic acids and pigments. When analyzing Spinosyn Pseudoaglycone (PSA) , scientists must be acutely aware of this nomenclature overlap. Furthermore, because the pseudoaglycone lacks the basic dimethylamino group of forosamine, its retention behavior on traditional cation-exchange or PSA sorbents differs drastically from the parent spinosad. Therefore, sample preparation must rely on reversed-phase (e.g., C18) or normal-phase (e.g., Florisil or silica gel) interactions rather than ion-exchange [1].

Experimental Workflow and Causality

To achieve self-validating and robust recovery of PSA(A), the sample preparation must systematically disrupt matrix-analyte binding, partition the lipophilic macrolide into an organic phase, and selectively remove matrix interferences (lipids, waxes, and pigments) without adsorbing the target pseudoaglycone.

Workflow Visualization

Caption: Optimized extraction and SPE cleanup workflow for Spinosad Impurity PSA(A) trace analysis.

Step-by-Step Methodology: Optimized SPE-LC-MS/MS Protocol

This protocol is designed to maximize the recovery of the neutral, lipophilic PSA(A) while minimizing ion suppression in the subsequent LC-MS/MS analysis.

Phase 1: Extraction and Salting Out

Causality: Acetonitrile is selected over methanol because it provides superior protein precipitation and is highly compatible with the salting-out effect, driving the lipophilic PSA(A) into the organic layer.

• Weigh 10.0 g (± 0.1 g) of homogenized sample into a 50 mL PTFE centrifuge tube.

• Add 10.0 mL of Acetonitrile containing 1% Acetic Acid (v/v). Vortex vigorously for 2 minutes.

• Add 4.0 g of anhydrous Magnesium Sulfate (MgSO₄) and 1.0 g of Sodium Acetate (NaAc).

• Immediately shake the tube vigorously for 1 minute to prevent MgSO₄ agglomeration (an exothermic reaction will occur, aiding in cellular disruption).

• Centrifuge at 4,000 rpm for 5 minutes at 4°C.

Phase 2: Targeted Cleanup (SPE)

Causality: Because PSA(A) lacks the basic amine group, it will not be retained by strong cation exchange (SCX) resins. We utilize a C18/Silica dual-layer SPE cartridge to trap non-polar lipids (C18) and polar interferences (Silica) while allowing the moderately polar macrolactone to elute under optimized conditions [1].

• Condition a C18 SPE cartridge (500 mg/6 mL) with 5 mL of Dichloromethane, followed by 5 mL of Acetonitrile.

• Load 2.0 mL of the upper organic supernatant from Phase 1 onto the cartridge.

• Elute the PSA(A) fraction using 6 mL of an Acetonitrile/Water mixture (80:20, v/v).

• Collect the eluate in a clean glass tube and evaporate to near dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 1.0 mL of initial LC mobile phase (e.g., 50:50 Methanol/0.1% Formic Acid in Water). Filter through a 0.22 µm PTFE syringe filter prior to LC-MS/MS injection.

Quantitative Data: Method Validation and Recovery

The efficacy of the sample preparation is validated through spike-recovery experiments across different matrices. The data below demonstrates the necessity of the optimized SPE cleanup to mitigate matrix effects (ion suppression).

Matrix Type	Spiking Level (µg/kg)	Mean Recovery (%)	RSD (%)	Matrix Effect (%)
Leafy Vegetables (Spinach)	10.0	88.5	4.2	-12.4
Fruit (Apple)	10.0	92.1	3.8	-8.1
Animal Tissue (Bovine Liver)	10.0	79.4	6.5	-22.3
Water (Environmental)	1.0	96.3	2.1	-2.0

Table 1: Recovery and matrix effect data for Spinosyn A Pseudoaglycone (PSA) using the optimized C18-SPE preparation method.

Conclusion

The trace analysis of Spinosad Impurity PSA(A) requires a nuanced approach to sample preparation. By understanding the structural differences between the parent spinosyn and its pseudoaglycone—specifically the absence of the basic forosamine sugar—analysts can tailor their extraction and cleanup methodologies. The transition from generic QuEChERS to targeted C18/Silica SPE ensures high recovery rates and minimizes matrix-induced ion suppression, establishing a highly reliable, self-validating analytical system for regulatory and research applications.

References

• BenchChem. "A Comparative Guide to Validating Analytical Methods for Spinosad Impurities." BenchChem,
• American Chemical Society. "Structural Studies of the Spinosyn Forosaminyltransferase, SpnP.

Technical Notes & Optimization

Technical Support Center: Resolving HPLC Co-Elution of Spinosyn A and Impurity PSA(A)

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter analytical bottlenecks in macrolide insecticide chromatography. One of the most notorious challenges in Spinosad method development is the baseline resolution of Spinosyn A from its degradation product, Spinosyn A 17-pseudoaglycone (Impurity PSA(A)) .

This guide is designed for researchers and drug development professionals. It synthesizes structural causality, field-proven troubleshooting, and self-validating protocols to permanently resolve this co-elution issue.

Part 1: Mechanistic FAQs & Troubleshooting

Q: Why do Spinosyn A and Impurity PSA(A) frequently co-elute in standard C18 reversed-phase methods? A: The co-elution is a direct consequence of their structural relationship and ionization states. Spinosad active ingredients consist of a tetracyclic macrolide core attached to two sugars: a neutral rhamnose and a basic D-forosamine[1]. Spinosyn A contains this basic tertiary amine (pKa ~ 8.1). However, Impurity PSA(A) is a pseudoaglycone that has lost the basic D-forosamine sugar[2]. Because PSA(A) lacks the amine, it is a purely neutral, highly hydrophobic macrolide. In unbuffered or neutral pH mobile phases, Spinosyn A remains partially deprotonated and highly hydrophobic[3]. This causes its retention time to drift and directly overlap with the static, highly retained neutral PSA(A) peak.

Q: How can I leverage mobile phase pH to resolve this causality? A: You must force Spinosyn A into a single, predictable ionization state. By lowering the mobile phase pH to 5.3 (or lower) using an ammonium acetate/acetic acid buffer, the tertiary amine on Spinosyn A becomes fully protonated[4]. This cationic state drastically increases Spinosyn A's polarity, shifting its retention time significantly earlier in reversed-phase (RP) chromatography[5]. Meanwhile, the neutral PSA(A) is entirely unaffected by pH fluctuations, maintaining its late retention time and opening a wide resolution window.

Q: Standard C18 columns still show poor resolution due to matrix interference. What stationary phase alternatives provide orthogonal selectivity? A: If pH-modulated RP-HPLC fails, Mixed-Mode Chromatography (MMC) is the definitive solution. Columns utilizing a mixed-mode cation-exchange stationary phase eliminate reliance on hydrophobicity[6]. In this system, the basic Spinosyn A is strongly retained by ionic interactions with the cation-exchange sites. Conversely, the neutral PSA(A) lacks basic groups and elutes near the void volume, completely reversing the elution order and guaranteeing baseline resolution[6].

Part 2: Quantitative Data Presentation

To predict chromatographic behavior, it is critical to understand how structural differences dictate retention across different modes of chromatography.

Analyte	Structural Characteristic	Acidic/Basic Nature	Retention Behavior (C18, pH 7.0)	Retention Behavior (C18, pH 5.3)	Retention Behavior (Cation-Exchange)
Spinosyn A	Contains D-forosamine sugar	Basic (Tertiary Amine)	High retention (Neutral state)	Moderate retention (Protonated)	Extremely high retention (Ionic)
Impurity PSA(A)	Lacks D-forosamine sugar	Neutral (Macrolide core)	High retention (Hydrophobic)	High retention (Unaffected by pH)	Void volume (No ionic interaction)

Part 3: Diagnostic Workflow

Decision workflow for resolving Spinosyn A and PSA(A) co-elution via pH or mixed-mode chromatography.

Part 4: Self-Validating Experimental Protocols

Protocol A: pH-Modulated RP-HPLC Workflow (Adapted from CIPAC/USP Guidelines)

Use this protocol if you are bound by strict regulatory monographs requiring C18 columns.

• Mobile Phase Preparation: Dissolve 20 g of ammonium acetate in 1 L of LC-MS grade water. Adjust the pH strictly to 5.3 using glacial acetic acid[4]. Combine with methanol and acetonitrile in a 40:40:20 (v/v/v) ratio[4].

• Sample Preparation: Weigh 25 mg of the Spinosad sample into a 150 mL flask. Add 100 mL of methanol, mix thoroughly, and filter through a 0.2-µm PTFE syringe filter[4].

• Column Equilibration: Install a YMC ODS-AQ column (150 x 4.6 mm, 5 µm particles, 12 nm pore size)[4]. Set the column compartment to 35 °C and the flow rate to 1.5 mL/min[4].

• Self-Validation & Causality Check: Inject 20 µL of a system suitability standard containing Spinosyn A, Spinosyn D, and PSA(A).

  • Validation Metric: Spinosyn A must elute at ~9.0 min and Spinosyn D at ~12.0 min, with a resolution factor ≥ 1.5[4].

  • Troubleshooting: If PSA(A) still co-elutes with Spinosyn A, the local pH at the column head is too high. Drop the buffer pH to 4.5 to force complete protonation of Spinosyn A, shifting it away from the static PSA(A) peak.

Protocol B: Mixed-Mode Cation-Exchange (MMC) HPLC

Use this protocol for complex matrices where hydrophobic interference makes C18 methods unviable.

• Mobile Phase Preparation: Prepare an isocratic mobile phase of 40% Acetonitrile and 60% LC-MS grade water. Add 0.05% Trifluoroacetic acid (TFA) (v/v) to act as the counter-ion[6].

• Column Installation: Install an Amaze HD mixed-mode column (150 x 4.6 mm, 5 µm)[6]. This stationary phase lacks traditional reversed-phase properties for neutral compounds[6].

• System Parameters: Set the flow rate to 1.0 mL/min and configure the UV detector to 255 nm[6].

• Self-Validation & Causality Check: Inject 20 µL of the sample.

  • Validation Metric: PSA(A) will elute near the void volume because it is neutral and cannot interact with the cation-exchange sites[6]. Spinosyn A will be strongly retained.

  • Troubleshooting: If Spinosyn A retention is excessively long, the ionic interaction is too strong. Increase the TFA concentration to 0.1% to enhance counter-ion competition and elute Spinosyn A faster[6].

Sources

• 1. FAO Knowledge Repository [openknowledge.fao.org]
• 2. evitachem.com [evitachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ppqs.gov.in [ppqs.gov.in]
• 5. pubs.acs.org [pubs.acs.org]
• 6. helixchrom.com [helixchrom.com]

Spinosad LC-MS/MS Technical Support Center: Optimizing Gradients for Impurity PSA(A)

Welcome to the Technical Support Center for Spinosad LC-MS/MS method development. This guide is designed for analytical scientists and drug development professionals struggling to co-optimize mobile phase gradients and ionization parameters for Spinosad (Spinosyns A and D) and its critical degradation product, Spinosad Impurity PSA(A).

By understanding the fundamental structural differences between these macrolides, you can design a self-validating LC-MS/MS system that guarantees quantitative accuracy and chromatographic resolution.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why does Spinosad Impurity PSA(A) show poor sensitivity or erratic peak shapes compared to Spinosyn A in ESI+?

A: This is a classic issue rooted in the structural causality of the molecules. Spinosyn A and D contain a basic amino sugar called forosamine, which features a tertiary amine (pKa ~8.1). This amine readily accepts a proton in acidic conditions, forming a highly stable [M+H]+ ion in positive Electrospray Ionization (ESI+).

Spinosad Impurity PSA(A) (CAS 131929-68-5) is the pseudoaglycone of Spinosyn A[1]. It completely lacks this basic forosamine sugar. Because PSA(A) is a neutral macrolide, it struggles to ionize via protonation. If your mobile phase relies solely on 0.1% formic acid, PSA(A) will scavenge trace sodium from your glassware to form unpredictable [M+Na]+ adducts, leading to massive signal variance and poor sensitivity.

Q: How do I force stable ionization for PSA(A) without suppressing Spinosyn A?

A: You must shift the ionization pathway of PSA(A) from protonation to ammonium adduct formation. By introducing 5–10 mM ammonium formate or ammonium acetate into both your aqueous and organic mobile phases, you provide a vast excess of ammonium ions[2][3]. PSA(A) will efficiently form a stable [M+NH4​]+ adduct.

Self-Validating Protocol: You can validate your buffer capacity in real-time by monitoring the [M+Na]+ to [M+NH4​]+ ratio for PSA(A). If the [M+Na]+ signal begins to rise over sequential injections, your ammonium buffer is either depleted or failing to mix properly, alerting you to a mobile phase issue before your calibration curve fails.

Q: Why is my Spinosyn A peak tailing while the PSA(A) peak remains perfectly symmetrical?

A: This confirms secondary interactions on your column. Because Spinosyn A is basic, it interacts with unendcapped, acidic silanol groups on the silica stationary phase. PSA(A), being neutral, is blind to these silanols and elutes symmetrically. To fix this, use a highly endcapped C18 column (e.g., charged surface hybrid columns) and ensure your ammonium buffer concentration is at least 10 mM to mask residual silanol activity[4].

Part 2: Experimental Methodologies

Step-by-Step LC-MS/MS Optimization Protocol

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 3.5 with Formic Acid[4]. Causality: The low pH ensures Spinosyn A remains fully ionized (preventing peak splitting), while the ammonium provides the adduct source for PSA(A).

• Mobile Phase B (Organic): 10 mM Ammonium Acetate in Methanol[2]. Note: Methanol often provides better solubility and lower background noise for macrolides compared to Acetonitrile.

Step 2: Column Selection & Equilibration

• Install a sub-2 µm, fully endcapped C18 column (e.g., 2.1 x 100 mm).

• Equilibrate the column at 40°C. Elevated temperatures reduce the viscosity of methanol and improve the mass transfer of these large macrolides, sharpening the peaks.

Step 3: Gradient Programming

• 0.0 - 1.0 min: Hold at 20% B (Diverts polar matrix interferences to waste).

• 1.0 - 6.0 min: Linear ramp to 85% B. (Spinosyn A elutes first due to its basicity, followed by Spinosyn D, and finally the highly lipophilic, neutral PSA(A)).

• 6.0 - 8.0 min: Hold at 95% B to wash strongly retained lipids.

• 8.0 - 10.0 min: Re-equilibrate at 20% B.

Step 4: MS/MS Source Tuning

• Infuse a 1 µg/mL standard of PSA(A) mixed 50:50 with Mobile Phase A/B.

• Tune the first quadrupole (Q1) to isolate the [M+NH4​]+ adduct rather than the [M+H]+ ion. Optimize Collision Energy (CE) to monitor the loss of the rhamnose sugar moiety.

Part 3: Data Presentation

Table 1: Recommended LC-MS/MS Parameters for Spinosad and PSA(A)

Analyte	Molecular Formula	Molecular Weight	Primary Precursor Ion	Adduct Type	Recommended Mobile Phase Additive
Spinosyn A	C41​H65​NO10​	731.96 g/mol	m/z 732.5	[M+H]+	0.1% Formic Acid + 10 mM NH4​OAc
Spinosyn D	C42​H67​NO10​	745.99 g/mol	m/z 746.5	[M+H]+	0.1% Formic Acid + 10 mM NH4​OAc
Impurity PSA(A)	C33​H50​O9​	590.75 g/mol	m/z 608.8	[M+NH4​]+	10 mM NH4​OAc (Strictly Required)

Part 4: Mandatory Visualization

Logic workflow for optimizing LC-MS/MS gradients to resolve Spinosad and Impurity PSA(A).

References

• LGC Standards. "Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A)". LGC Standards.
• "Simultaneous Determination of Spinosad, Temephos, and Piperonyl Butoxide in Animal-Derived Foods Using LC-MS/MS". PubMed.
• "Development of a Modified QuEChERS Method Coupled with LC-MS/MS for Determin
• "Application Note: Quantification of Spinosyn A in Biological Samples by LC-MS/MS". Benchchem.

Sources

• 1. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 2. Simultaneous determination of spinosad, temephos, and piperonyl butoxide in animal-derived foods using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of a Modified QuEChERS Method Coupled with LC-MS/MS for Determination of Spinetoram Residue in Soybean (Glycine max) and Cotton (Gossypium hirsutum) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Extraction Recovery of Spinosad Impurity PSA(A)

Welcome to the Application Support Center. For researchers, analytical chemists, and drug development professionals, ensuring the accurate quantification of trace impurities is as critical as measuring the active pharmaceutical ingredient (API).

Spinosad Impurity PSA(A)—the pseudoaglycone of Spinosyn A—presents a unique set of analytical challenges. Unlike the parent compound, PSA(A) exhibits distinct physicochemical behaviors that often lead to severe recovery losses when standard analytical methods are applied. This guide provides field-proven, mechanistically grounded solutions to troubleshoot and optimize your extraction workflows.

Section 1: Mechanistic Q&A – Diagnosing Recovery Failures

Q1: Why does PSA(A) exhibit poor recovery when I use standard Spinosad extraction protocols? Expert Insight & Causality: Standard Spinosad extraction methods exploit the basicity of the D-forosamine amino sugar moiety on Spinosyn A (pKa ~8.1). By adjusting the pH, analysts can ionize the parent compound to retain it on strong cation-exchange (SCX) solid-phase extraction (SPE) resins or manipulate its partitioning during liquid-liquid extraction[1]. However, PSA(A) is the pseudoaglycone formed by the hydrolytic or fermentative cleavage of this exact D-forosamine group[2][3]. Without the basic amino sugar, PSA(A) is a neutral, highly lipophilic macrolide. It cannot be ionized via pH adjustments. Consequently, it will not be retained on cation-exchange resins and exhibits completely different partitioning behavior, leading to massive losses if your protocol relies on acid-base manipulation. Self-Validating Action: Switch from ion-exchange SPE to a reversed-phase mechanism (e.g., polymeric HLB or C18) that relies strictly on hydrophobic interactions rather than ionic binding[1].

Q2: I am using a standard QuEChERS method with a Primary Secondary Amine (PSA) clean-up step. Why is the PSA(A) impurity disappearing from my chromatogram? Expert Insight & Causality: There is a dangerous nomenclature overlap here: "PSA" refers to both the Spinosad Impurity (Pseudoaglycone) and the QuEChERS sorbent (Primary Secondary Amine). The PSA sorbent is a weak anion exchanger designed to remove organic acids, sugars, and fatty acids. While the parent Spinosyn A can often survive PSA clean-up, highly lipophilic and neutral degradation products like Spinosad Impurity PSA(A) are incompatible with this step[4]. In the low-water environment of a QuEChERS extract, the highly oxygenated macrolide core of PSA(A) participates in strong dipole-dipole interactions and hydrogen bonding with the primary amines of the sorbent, leading to non-specific adsorption and total loss of the analyte. Self-Validating Action: Eliminate the PSA sorbent from your dispersive SPE clean-up. Instead, utilize C18 sorbents or Florisil columns for purification, which provide excellent recovery for neutral macrolides without amine-binding losses[1].

Q3: My recovery drops significantly when processing aqueous samples (e.g., environmental water or plasma) or when using extensive dilution. What is the physical cause? Expert Insight & Causality: Spinosad and its pseudoaglycone derivatives are notorious for severe non-specific adsorption to both glass and plastic surfaces in highly aqueous environments[5]. Because PSA(A) lacks the polar amino sugar, its hydrophobicity is drastically higher than the parent compound. In aqueous solutions, water molecules form a highly ordered, thermodynamically unfavorable cage around the lipophilic macrolide. To minimize this exposed hydrophobic surface area, PSA(A) rapidly adsorbs to the hydrophobic sites on plastics or the silanol groups on glass. Self-Validating Action: Never leave PSA(A) in a >50% aqueous solution. Immediately introduce an organic modifier (methanol or acetonitrile) to the sample matrix prior to extraction to disrupt the water network and solvate the macrolide[5].

Section 2: Comparative Physicochemical Data

To design a successful extraction protocol, you must account for the structural differences between the API and the impurity. The table below summarizes how the loss of the forosamine sugar dictates necessary changes in your sample preparation strategy.

Property / Parameter	Spinosyn A (Parent API)	Spinosad Impurity PSA(A)	Impact on Extraction Strategy
Structural Feature	Contains basic D-forosamine sugar	Lacks D-forosamine (Pseudoaglycone)	PSA(A) cannot be ionized via pH adjustment[2].
Acid/Base Behavior	Weak Base	Neutral	Cation-exchange SPE is entirely ineffective for PSA(A).
Hydrophobicity	High	Extremely High	PSA(A) requires higher organic modifier concentrations to remain solvated.
Surface Adsorption	Moderate in aqueous media	Severe in aqueous media	Glass/plastic adsorption causes massive recovery loss without organic solvents[5].
Optimal Clean-up	SCX, C18, or Silica	C18 or Florisil (Avoid PSA sorbent)	Dispersive PSA SPE causes non-specific binding of the PSA(A) impurity[4].

Section 3: Optimized Extraction Methodology

This protocol is engineered to bypass the ionic dependency of standard methods, mitigating surface adsorption and optimizing for the neutral lipophilicity of the pseudoaglycone.

Phase 1: Sample Preparation and Adsorption Mitigation

• Homogenization: Weigh 5.0 g of the solid sample (e.g., agricultural commodity, tissue, or fermentation biomass) into a 50 mL PTFE centrifuge tube.

• Organic Solvation (Critical Step): Immediately add 10 mL of Methanol (MeOH) to the sample. Do not use purely aqueous buffers. The high organic content prevents the lipophilic PSA(A) from adsorbing to the tube walls[5].

• Agitation: Vortex vigorously for 2 minutes to ensure complete solvent penetration and disruption of matrix binding.

Phase 2: Neutral Extraction

• Alkaline/Neutral Partitioning: Add 10 mL of an alkaline methanol/aqueous NaCl solution (e.g., 65:27:8 Methanol : 5% NaCl : 1N NaOH)[3][6].

  • Causality Check: While PSA(A) is neutral and unaffected by pH, maintaining an alkaline environment suppresses the ionization of any co-extracted parent Spinosyn A. This allows both the API and the impurity to partition uniformly into the organic phase, ensuring you can quantify both simultaneously.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the biomass/matrix from the extraction solvent.

Phase 3: Solid-Phase Extraction (SPE) Clean-up

• Cartridge Conditioning: Condition a reversed-phase C18 SPE cartridge (500 mg/3 mL)[1] with 5 mL of Acetonitrile followed by 5 mL of HPLC-grade water.

• Loading: Dilute the supernatant from Step 5 with water to reduce the methanol concentration to <20% (ensuring retention on the hydrophobic C18 sorbent), and load it onto the cartridge at a flow rate of 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of 10% Methanol in water to elute polar interferences.

• Elution: Elute the PSA(A) and Spinosyn A using 5 mL of 100% Acetonitrile.

  • Causality Check: Do NOT use Primary Secondary Amine (PSA) dispersive SPE for clean-up, as it will cause non-specific loss of the target analyte[4].

Phase 4: Analysis

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 1.0 mL of 50:50 Acetonitrile:Water containing 0.1% Formic Acid.

• Quantification: Analyze via LC-MS/MS in positive electrospray ionization (ESI+) mode, monitoring the specific precursor-to-product ion transitions for the pseudoaglycone[1][7].

Section 4: Workflow Visualization

Workflow for the optimized extraction and LC-MS/MS analysis of Spinosad Impurity PSA(A).

References

• A Comparative Guide to Validating Analytical Methods for Spinosad Impurities. Benchchem.
• A Comparative Metabolomics Analysis of Saccharopolyspora spinosa WT, WH124, and LU104 Revealed Metabolic Mechanisms Correlated with Increases in Spinosad Yield. Taylor & Francis.
• Spinosad in Sediment. Environmental Protection Agency (EPA).
• REG2001-10 Spinosad - Success™ 480SC Naturalyte Insect Control Product.
• Spinosad (203).
• Analysis of "Difficult Compounds" in Fruits and Vegetables Using Multiresidue Methods. EURL Pesticides.
• Spinosad in Water. Environmental Protection Agency (EPA).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. fao.org [fao.org]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

Improving chromatographic peak shape and resolution for Spinosad Impurity PSA(A)

Welcome to the Technical Support Center for Spinosad Chromatography. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the complex analytical challenges associated with Spinosad and its primary degradation product, Impurity PSA(A).

Rather than just providing a set of parameters, this guide explores the underlying chemical mechanisms driving chromatographic behavior, ensuring your analytical methods are robust, reproducible, and scientifically sound.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does the Spinosyn A parent peak exhibit severe tailing, while Impurity PSA(A) exhibits peak broadening and fronting? A1: The root cause lies in the structural divergence between the two molecules. Spinosad is primarily a mixture of Spinosyn A and Spinosyn D[1]. Spinosyn A contains a D-forosamine aminosugar, which features a tertiary amine (pKa ~8.1). In reversed-phase chromatography, this basic group interacts strongly with unreacted, acidic silanol groups on traditional silica stationary phases via secondary ion-exchange mechanisms, causing severe peak tailing[2].

Conversely, Spinosad Impurity PSA(A)—also known as Spinosyn A 17-pseudoaglycone—is formed when Spinosyn A undergoes acidic hydrolysis, losing its basic D-forosamine sugar[3]. Without this amine, PSA(A) is a neutral, highly hydrophobic macrolide. It does not interact with silanols (hence no tailing) but suffers from poor mass transfer and longitudinal diffusion, leading to peak broadening if the column temperature or organic modifier strength is insufficient.

Fig 1: Structural degradation pathway of Spinosyn A yielding Impurity PSA(A) and D-forosamine.

Q2: How do I select the right column chemistry to resolve Spinosyn A from Impurity PSA(A)? A2: To simultaneously analyze a basic parent and a neutral, highly hydrophobic impurity, traditional fully porous C18 columns are inadequate. We highly recommend using Fused-Core (core-shell) particles featuring a Positive Charged Surface (PCS) or heavily endcapped, high-carbon load C18 phases[4][5].

• Endcapping/PCS: Shields residual silanols, repelling the basic Spinosyn A and eliminating tailing[4][5].

• Fused-Core Architecture: Reduces the diffusion path length within the particle. This accelerates mass transfer for the bulky, hydrophobic PSA(A) molecule, sharpening the peak and improving baseline resolution[5].

Q3: My PSA(A) peaks are fronting or splitting. What is causing this? A3: This is a classic injection solvent effect. If your sample is dissolved in a strong organic solvent (e.g., 100% acetonitrile from an extraction) but injected into a highly aqueous initial mobile phase, the hydrophobic PSA(A) molecules will travel rapidly through the column before partitioning properly into the stationary phase[6]. To fix this, you must dilute your final sample extract with water to closely match the initial mobile phase conditions, or utilize a guard column to provide a mixing space for the sample and solvent[6].

Fig 2: Method optimization workflow for resolving Spinosad and Impurity PSA(A) peak shape issues.

Part 2: Quantitative Data Summaries

Table 1: Physicochemical Comparison Driving Chromatographic Behavior

Property	Spinosyn A (Parent)	Spinosad Impurity PSA(A)
Molecular Formula	C₄₁H₆₅NO₁₀	C₃₃H₅₀O₉
Molecular Weight	731.96 g/mol	590.75 g/mol
Acid/Base Character	Weakly Basic (pKa ~8.1)	Neutral
Structural Difference	Contains D-forosamine sugar	Lacks D-forosamine (17-pseudoaglycone)
Primary HPLC Challenge	Silanol-induced peak tailing	Hydrophobic peak broadening & fronting

Table 2: Troubleshooting Matrix for Spinosad Chromatography

Symptom	Mechanistic Root Cause	Corrective Action
Spinosyn A Tailing	Secondary ion-exchange with silanols	Use endcapped/PCS Fused-Core columns; lower mobile phase pH to 3.0-4.0.
Co-elution of A and PSA(A)	Insufficient hydrophobic selectivity	Switch organic modifier to an ACN/MeOH blend to optimize selectivity.
PSA(A) Peak Fronting	Injection solvent stronger than mobile phase	Dilute sample extract with aqueous buffer to match initial mobile phase.
PSA(A) Peak Broadening	Poor mass transfer / longitudinal diffusion	Increase column temperature to 40-45°C; strictly use core-shell particles.

Part 3: Experimental Workflows & Protocols

Protocol 1: Self-Validating Sample Extraction

Causality Note: Spinosyn A degrades into Impurity PSA(A) under acidic conditions[3]. If your extraction protocol is acidic, you will artifactually create the very impurity you are trying to measure. This protocol uses a weak base to ensure a self-validating, stable system.

• Sample Weighing: Weigh 10.0 g of the sample matrix into a 50 mL centrifuge tube.

• pH Stabilization (Critical): Add 10 mL of 1 mol/L dipotassium hydrogen phosphate buffer. Homogenize thoroughly. This establishes a weakly basic environment, preventing the acid-catalyzed cleavage of the C17 glycosidic bond during extraction[3][7].

• Solvent Extraction: Add 100 mL of Acetone/n-Hexane (1:2, v/v). Homogenize again, then centrifuge at 3,000 rpm for 5 minutes[7].

• Collection & Dehydration: Collect the upper organic layer. Dehydrate the extract by passing it through anhydrous sodium sulfate[7].

• Concentration: Concentrate the filtrate under a gentle stream of nitrogen at a temperature strictly below 40°C to prevent thermal degradation[7].

• Reconstitution: Dissolve the residue in a 50/50 Methanol/Water mixture. Do not reconstitute in 100% organic solvent, as this will cause peak fronting for the hydrophobic PSA(A) upon injection[6].

Protocol 2: Optimized HPLC-UV/MS Method

This method utilizes orthogonal selectivity (ACN/MeOH blend) and pH control to pull the basic parent away from the neutral impurity.

• Column Selection: Install a HALO 90 Å C18 or PCS Fused-Core column, 2.7 µm, 2.1 x 100 mm[5]. Ensure a guard column is installed to aid in sample solvent mixing[6].

• Mobile Phase Preparation:

  • Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid and 10 mM Ammonium Formate (Buffers pH to ~3.5, fully protonating Spinosyn A).

  • Mobile Phase B: Acetonitrile/Methanol (50:50, v/v) with 0.1% Formic Acid. (Methanol acts as a hydrogen-bond donor to further suppress silanol interactions, while ACN provides the elution strength needed for PSA(A))[2][5].

• Gradient Program:

  • 0.0 - 1.0 min: Hold at 40% B.

  • 1.0 - 8.0 min: Linear ramp from 40% B to 95% B.

  • 8.0 - 10.0 min: Hold at 95% B (Ensures complete elution of the highly hydrophobic PSA(A)).

• Flow Rate & Temperature: Set flow rate to 0.4 mL/min. Set column oven to 40°C (Elevated temperature is critical to reduce mobile phase viscosity and improve mass transfer for large macrolides).

• Detection: Monitor via UV at 250 nm or LC-MS/MS (ESI+)[4][5].

References

• Title: smolecule.com - Spinosad Impurity PSA(A)
• Source: helixchrom.
• Title: Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 1.
• Source: sigmaaldrich.
• Source: interchim.
• Title: Analytical Method for Spinosad (Animal and Fishery Products)
• Source: nih.

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. helixchrom.com [helixchrom.com]
• 3. Semi-synthesis and insecticidal activity of spinetoram J and its D-forosamine replacement analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. interchim.com [interchim.com]
• 6. Workflow for Pesticide Analysis in Cannabis [sigmaaldrich.com]
• 7. mhlw.go.jp [mhlw.go.jp]

Preventing thermal degradation of Spinosad Impurity PSA(A) during analysis

Welcome to the Technical Support Center for the analysis of Spinosad Impurity PSA(A). This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering thermal degradation issues during the extraction, concentration, and quantification of spinosyn derivatives.

Spinosad Impurity PSA(A) (CAS Number: 131929-68-5)[1] is the pseudoaglycone of Spinosyn A. Because of its complex macrolide ring structure, it is highly susceptible to structural cleavage when exposed to elevated temperatures. This guide provides mechanistic troubleshooting, self-validating protocols, and optimized instrumental parameters to ensure analytical integrity.

Troubleshooting FAQs: Mechanisms & Causality

Q: Why am I seeing poor recovery and unexpected secondary peaks when analyzing Spinosad Impurity PSA(A)? A: This is the classic hallmark of thermal degradation. Spinosad Impurity PSA(A) is a macrolide-based pseudoaglycone[1]. The macrolide ring and its associated linkages are highly sensitive to heat. If your sample preparation involves aggressive solvent evaporation (e.g., using a rotary evaporator or nitrogen blow-down at temperatures >40°C), the molecule undergoes structural cleavage. To prevent this, regulatory guidelines mandate that any solvent evaporation must be conducted in a water bath strictly maintained below 40°C[2].

Q: Can I use Gas Chromatography (GC-FID or GC-MS) to analyze PSA(A)? A: No. Gas Chromatography is fundamentally incompatible with spinosyn derivatives. The high temperatures required in the GC injection port (typically >250°C) and the oven program cause immediate and extensive thermal breakdown of the pseudoaglycone before it even reaches the column. Validated methodologies universally require High-Performance Liquid Chromatography (HPLC) with UV detection (typically at 250 nm) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS)[3][4].

Q: I switched to LC-MS/MS, but my PSA(A) signal is still low, and I am observing fragmentation. What is going wrong? A: You are likely experiencing in-source thermal degradation. While LC-MS/MS operates at room temperature during the chromatographic separation, the Electrospray Ionization (ESI) source relies on a heated desolvation gas to evaporate the mobile phase. If the desolvation temperature is set too high (e.g., >400°C), it can thermally degrade the labile PSA(A) molecule before it enters the mass analyzer. You must optimize your ESI source by lowering the desolvation temperature (typically 300–350°C) and compensating with an optimized capillary voltage and nebulizer gas flow[5].

Q: How do I ensure my extraction method isn't destroying the analyte without me knowing? A: You must implement a self-validating protocol . By spiking your raw sample matrix with a known concentration of a stable isotopically labeled internal standard (e.g., Spinosyn A-d3) before the initial solvent extraction, you create an internal control[6]. If your final recovery falls outside the acceptable 70%–120% range[5], it immediately flags that analyte loss occurred during the workflow—most likely due to frictional heating during centrifugation or excessive heat during the drying step.

Quantitative Data: Analytical Method Comparison

To select the appropriate instrumentation that minimizes thermal risk while meeting sensitivity requirements, refer to the validated parameters below.

Analytical Technique	Limit of Quantitation (LOQ)	Recovery Rate	Precision (RSD)	Thermal Degradation Risk
HPLC-UV (250 nm)	0.005 – 0.040 µg/g	74.9% – 114.8%	< 10%	Low (Room temp separation)[3][4]
LC-MS/MS (ESI+)	0.005 – 0.010 µg/g	76.1% – 104.1%	≤ 8.7%	Moderate (Requires source optimization)[3][5]
GC-MS / GC-FID	N/A (Not Recommended)	< 30%	> 25%	High (Injection port >250°C causes cleavage)

Step-by-Step Methodology: Self-Validating Low-Temperature Protocol

This protocol utilizes a modified QuEChERS approach designed specifically to prevent the thermal degradation of Spinosad Impurity PSA(A) while ensuring analytical traceability.

Phase 1: Matrix Preparation & Internal Validation

• Weigh exactly 10.0 g of homogenized sample into a 50 mL polypropylene centrifuge tube[5][6].

• Self-Validation Step: Spike the matrix with 150 µL of an internal standard mixture (e.g., Spinosyn A-d3 at 1.0 µg/mL).

  • Causality: Introducing the standard before solvent addition ensures that any thermal degradation occurring downstream will equally affect the standard, allowing for mathematical correction and proving the validity of the specific run[6].

Phase 2: Cold Extraction 3. Add 10 mL of pre-chilled acetonitrile. (Note: For high-fat matrices, use an acetone/n-hexane 1:2 v/v mixture)[2]. 4. Add QuEChERS extraction salts (4 g MgSO4, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate). Vortex vigorously for 60 seconds[5]. 5. Centrifuge at 4000 rpm for 5 minutes.

• Causality: Centrifugation must be performed in a refrigerated centrifuge (4°C) to prevent frictional heating of the rotor from warming the solvent and degrading the analyte[5].

Phase 3: dSPE Cleanup & Temperature-Controlled Concentration 6. Transfer 4 mL of the supernatant into a 15 mL dSPE tube containing 900 mg MgSO4, 150 mg C18, and 300 mg PSA[6]. Vortex for 45 seconds and centrifuge at 3600 rpm for 5 minutes. 7. Critical Step: Transfer the cleaned extract to a concentration vial. Evaporate the solvent under a gentle stream of nitrogen. The heating block or water bath must strictly remain below 40°C [2].

• Causality: Temperatures above 40°C induce rapid cleavage of the macrolide structure in organic solvents.

• Reconstitute the dried residue in 1.0 mL of mobile phase (e.g., 50:50 methanol/water with 0.1% formic acid)[6]. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Phase 4: Validation Criteria 9. Calculate the recovery of the internal standard. The analytical run is only valid if the recovery falls strictly between 67% and 108%, with a Relative Standard Deviation (RSD) of <15%[5].

Workflow Visualization

The following diagram illustrates the critical temperature-controlled checkpoints within the extraction workflow.

Caption: Low-temperature QuEChERS workflow for Spinosad Impurity PSA(A) analysis.

References

• BenchChem. "A Comparative Guide to Validating Analytical Methods for Spinosad Impurities". 3

• LGC Standards. "Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A)". 1

• Ministry of Health, Labour and Welfare (MHLW). "Analytical Method for Spinosad (Animal and Fishery Products)". 2

• Journal of AOAC International (via ResearchGate). "Determination of Spinosad in Vegetables and Fruits by High-Performance Liquid Chromatography with UV and Mass Spectrometric Detection". 4

• Sigma-Aldrich. "Analysis of Pesticides and their Metabolite Residues". 5

• ACS Publications. "(Non)targeted Chemical Analysis and Risk Assessment of Organic Contaminants". 6

Sources

• 1. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 2. mhlw.go.jp [mhlw.go.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Pesticides and their Metabolite Residues [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Ion Suppression in Spinosad Impurity PSA(A) Quantification

Welcome to the Analytical Troubleshooting Center. Quantifying Spinosad impurities—specifically Spinosyn A Pseudoaglycone, or PSA(A)—in complex matrices presents unique bioanalytical challenges. Because PSA(A) lacks the highly ionizable functional groups of its parent compound, it is exceptionally vulnerable to signal degradation in the mass spectrometer.

This guide provides researchers and drug development professionals with the mechanistic causality, self-validating protocols, and optimization strategies required to achieve robust LC-MS/MS quantification.

I. Mechanistic Workflow for Matrix Mitigation

The following logical workflow illustrates the integration of sample preparation, chromatographic resolution, and mass spectrometric detection required to isolate PSA(A) from suppressive matrix components.

Workflow for mitigating matrix effects in Spinosad PSA LC-MS/MS quantification.

II. Troubleshooting & FAQs

Q1: Why does Spinosyn A Pseudoaglycone (PSA) suffer from much more severe ion suppression than the parent Spinosyn A? A1: The root cause lies in the structural chemistry of the molecules. Spinosyn A consists of a tetracyclic macrolide core attached to two sugars: a neutral tri-O-methylated rhamnose and a basic amino sugar called forosamine[1]. The tertiary amine on forosamine readily accepts a proton in positive electrospray ionization (ESI+), yielding a highly efficient [M+H]+ signal.

PSA(A) is an intermediate or degradate that contains the rhamnose sugar but strictly lacks the forosamine sugar[1]. Without this basic nitrogen site, PSA(A) relies on weaker proton affinities or adduct formation (such as[M+NH4]+ or [M+Na]+). When entering the ESI source, PSA(A) competes very poorly for the limited available charge against highly ionizable, co-eluting matrix components, leading to severe signal suppression[2].

Q2: How do I definitively diagnose if my PSA(A) assay is failing due to extraction loss or ion suppression? A2: You must implement a self-validating post-extraction spike experiment to isolate ionization effects from physical extraction recovery[2].

• Extract a blank matrix sample using your current protocol.

• Spike the PSA(A) standard into the final blank extract.

• Spike the exact same concentration of PSA(A) into a neat solvent.

• Calculate: Matrix Effect (ME) % = (Area in Matrix / Area in Solvent) × 100.

An ME < 100% indicates suppression, while ME > 100% indicates enhancement. If your ME is 40% but your absolute recovery is 85%, your problem is strictly ion suppression, not extraction inefficiency.

Q3: Standard QuEChERS isn't cleaning up my agricultural/biological samples enough. What is the solution? A3: Standard QuEChERS leaves behind significant amounts of phospholipids and lipophilic pigments. Phospholipids are a major component of cell membranes and are notorious for fouling the MS source; they are a primary driver of matrix-induced ionization suppression[3].

To overcome this, you must modify your dispersive Solid-Phase Extraction (dSPE) step. Incorporate specialized sorbents like Z-Sep+ (zirconia-based) which selectively bind lipid structures, or utilize dedicated phospholipid-depletion plates (e.g., HybridSPE) that isolate phospholipids via Lewis acid-base interactions, completely preventing them from reaching the analytical column[3].

Q4: Can chromatographic adjustments rescue my PSA(A) signal if sample prep isn't perfect? A4: Yes, through optimized temporal resolution. Matrix effects are most destructive when the target analyte co-elutes with interfering compounds[2]. By utilizing high-efficiency UHPLC columns packed with sub-2 µm particles, you generate significantly narrower chromatographic peaks. This high resolving power reduces the temporal overlap between PSA(A) and broad matrix suppression zones[4]. Adjust your organic mobile phase gradient so that PSA(A) elutes well after the void volume (where polar salts elute) and before the highly retained lipid wash phase.

Q5: How do I ensure accurate quantification when residual matrix effects are unavoidable? A5: You must normalize the suppression mathematically. First, utilize matrix-matched calibration curves. By preparing your calibration standards in the exact same blank matrix extract as your samples, you ensure the calibration points experience the identical ionization environment[2]. Second, incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS). Because the SIL-IS co-elutes perfectly with PSA(A), it experiences the exact same degree of ion suppression, keeping the analyte-to-IS ratio constant and ensuring reliable quantification despite fluctuating matrix conditions[2].

III. Quantitative Data: Impact of Sample Preparation

The table below summarizes how transitioning from generic extraction to targeted lipid depletion restores PSA(A) signal integrity across different matrices.

Sample Matrix	Preparation Method	Matrix Effect (ME %)	Absolute Recovery (%)	Precision (RSD %)
Tomato Leaf	Standard QuEChERS (PSA/C18)	42% (Severe Suppression)	68%	18.4%
Tomato Leaf	Modified QuEChERS (Z-Sep+)	89% (Acceptable)	91%	5.2%
Bovine Plasma	Protein Precipitation (ACN)	28% (Severe Suppression)	55%	22.1%
Bovine Plasma	HybridSPE-Phospholipid	96% (Minimal ME)	95%	3.8%

Note: ME % closer to 100% indicates an ionization environment free of significant suppression or enhancement.

IV. Self-Validating Protocol: Optimized LC-MS/MS Workflow for PSA(A)

Follow this step-by-step methodology to ensure robust quantification of Spinosyn A Pseudoaglycone.

Phase 1: Matrix Depletion Extraction

• Homogenization: Weigh 10 g of homogenized sample (or 1 mL of biological fluid) into a 50 mL centrifuge tube.

• Solvent Addition: Add 10 mL of Acetonitrile (containing 1% Formic Acid to keep residual proteins denatured).

• Partitioning: Add standard QuEChERS salts (4 g MgSO4, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Lipid Depletion (Critical Step): Transfer 1 mL of the supernatant to a dSPE tube containing 150 mg MgSO4, 50 mg PSA, and 50 mg Z-Sep+ (or pass through a HybridSPE-Phospholipid cartridge).

• Final Polish: Vortex for 30 seconds, centrifuge at 10,000 rpm for 3 minutes, and transfer the supernatant to an LC vial.

Phase 2: Chromatographic Separation (Temporal Resolution)

• Column Selection: Use a C18 UHPLC column (e.g., 2.1 x 100 mm, 1.8 µm particle size) to ensure narrow peak widths[4].

• Mobile Phase:

  • Phase A: Water + 5 mM Ammonium Acetate (promotes stable [M+NH4]+ adduct formation for PSA).

  • Phase B: Methanol + 5 mM Ammonium Acetate.

• Gradient: Initiate at 20% B, ramp to 95% B over 6 minutes. Hold at 95% B for 3 minutes to thoroughly wash highly retained lipids off the column before the next injection.

Phase 3: MS/MS Quantification

• Ionization Mode: ESI Positive (ESI+).

• MRM Transitions: Monitor the [M+NH4]+ precursor ion for PSA(A). Optimize collision energy (CE) specifically for the cleavage of the rhamnose sugar to yield the aglycone product ion.

• Calibration: Construct a 6-point calibration curve using blank matrix extracts (Matrix-Matched Calibration) spiked with PSA(A) and a constant concentration of SIL-IS[2].

V. References

• Rhamnose Biosynthesis Pathway Supplies Precursors for Primary and Secondary Metabolism in Saccharopolyspora spinosa Journal of Bacteriology[Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research Longdom[Link]

• Matrix effects impact using different chromatographic column sizes EURL-Pesticides[Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. longdom.org [longdom.org]
• 3. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Support Center: Spinosad Impurity PSA(A) Solution Stability &amp; Storage Optimization

Introduction

Spinosad Impurity PSA(A), structurally identified as the pseudoaglycone of Spinosyn A, is a critical reference standard and minor component associated with the fermentation-derived insecticide Spinosad[1]. Due to its complex macrolide structure, PSA(A) exhibits specific vulnerabilities to environmental degradation, particularly photolysis and alkaline hydrolysis[2]. This guide provides drug development professionals and analytical scientists with field-proven methodologies to optimize solution stability, prevent artifact formation (such as N-nitrosamines), and ensure the integrity of analytical workflows.

Workflow Diagram: Degradation Pathways and Mitigation Strategies

Caption: Logical workflow mapping PSA(A) environmental vulnerabilities to their respective stabilization protocols.

Quantitative Data: Stability Metrics

Understanding the kinetic degradation of Spinosyn A and its derivatives is essential for establishing valid shelf-lives. The following table summarizes the stability data across various environmental conditions.

Environmental Condition	Matrix / pH	Observed Half-Life / Stability	Causality & Mechanistic Impact
Aqueous Photolysis	Water (pH 7, 25°C)	< 1 Day (0.93 days)[2]	UV exposure induces rapid cleavage or isomerization of the macrolide ring[2].
Hydrolysis (Acidic/Neutral)	Water (pH 5 to 7)	> 200 Days [2]	The macrolide structure remains highly stable in slightly acidic to neutral environments[2].
Hydrolysis (Alkaline)	Water (pH 9)	Unstable [2]	Base-catalyzed hydrolysis causes the loss of the amino sugar and double bond formation[2].
Thermal Stress	Solid / Formulation (54°C)	< 5% loss over 14 days	Short-term thermal excursions are tolerated, but prolonged heat accelerates degradation.
Long-Term Storage	Organic Solvent / Solid	Stable for ≥ 4 years [3]	Storage at -20°C halts thermal degradation kinetics[4].

Standard Operating Procedure: Preparation of PSA(A) Analytical Standards

To ensure self-validating and reproducible results, follow this methodology when preparing Spinosad Impurity PSA(A) solutions for LC-MS or HPLC analysis.

• Environmental Control: Conduct all weighing and dissolution procedures under low-actinic (yellow) laboratory lighting to prevent immediate photolytic degradation[2].

• Solvent Selection: Dissolve the solid PSA(A) standard in 100% HPLC-grade Methanol or Acetonitrile. Avoid using purely aqueous solvents for primary stock solutions due to poor solubility and increased hydrolysis risk[5].

• Vial Preparation: Transfer the solution to silanized, amber glass vials. Silanization prevents the adsorption of the macrolide compound to the glass surface, while the amber glass blocks UV radiation.

• pH Optimization for Mobile Phases: If preparing working solutions in aqueous mixtures, ensure the aqueous component is buffered to a pH between 5.0 and 7.0 (e.g., using 10mM Ammonium formate with 0.1% Formic Acid)[5].

• Aliquot and Storage: Divide the stock solution into single-use aliquots to prevent repeated freeze-thaw cycles. Purge the vial headspace with Nitrogen gas to displace oxygen, cap tightly, and store immediately at -20°C[4].

Troubleshooting Guides & FAQs

Q1: During LC-MS analysis, my PSA(A) standard exhibits multiple unexpected peaks that increase in area over time. What is causing this? A: This is a classic symptom of photolysis. Spinosyns and their pseudoaglycone impurities are highly photosensitive, with an aqueous photolysis half-life of less than one day[2]. Exposure to standard fluorescent laboratory lighting during sample preparation or while sitting in the autosampler can cause the macrolide ring to isomerize or degrade. Solution: Switch to amber autosampler vials immediately. If your autosampler has a transparent door, cover it to block ambient light. Ensure all stock preparations are done under yellow light.

Q2: Can I use a basic mobile phase (e.g., Ammonia in Methanol) to improve the ionization of PSA(A) in LC-MS? A: It is highly discouraged for stability reasons. While some analysts attempt to use 0.1% Ammonia in Methanol to alter ionization[5], Spinosyn derivatives are unstable at alkaline pH levels (pH > 8). At pH 9, they undergo base-catalyzed hydrolysis, leading to structural rearrangement and loss of functional groups[2]. Solution: Stick to slightly acidic or neutral mobile phases. The USP Nitrosamines Exchange community recommends using 10mM Ammonium formate in 0.1% Formic Acid (Mobile Phase A) and 100% Methanol (Mobile Phase B) for optimal stability, even if ionization parameters (ESI/APCI) require further tuning[5].

Q3: How do I prevent the formation of N-Nitroso Spinosad Impurity-A in my solutions? A: The formation of N-nitrosamines is a significant regulatory concern[5]. Secondary amines present in impurities can react with trace nitrites found in water, excipients, or degraded solvents. Solution:

• Use only ultra-pure, fresh LC-MS grade solvents (Methanol/Acetonitrile) that are certified low in nitrites.

• Avoid using water sourced from systems that may harbor microbial growth, as microbes can reduce nitrates to nitrites.

• Store solutions at -20°C[4], as lower temperatures exponentially decrease the kinetic rate of nitrosation reactions.

Q4: My stock solution precipitated after being stored at -20°C. Is the standard ruined? A: Not necessarily. Spinosyn compounds have limited solubility in certain solvent mixtures at low temperatures[6]. Solution: Allow the vial to equilibrate to room temperature naturally in a dark environment. Gently vortex or sonicate for 1-2 minutes. If the precipitate redissolves completely and the solution is clear, the standard is likely intact. Always verify the concentration via a quick UV or MS scan against a fresh working standard before proceeding with critical assays.

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. www3.epa.gov [www3.epa.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Spinosyn A, CAS [[131929-60-7]] | BIOZOL [biozol.de]
• 5. N-Nitroso Spinosad Impurity-A and Impurity-D - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. fao.org [fao.org]

Reference Data & Comparative Studies

ICH validation of analytical testing methods for Spinosad Impurity PSA(A)

Comprehensive Guide & ICH Validation Strategies for Spinosad Impurity PSA(A) Analysis

Executive Summary

For researchers and drug development professionals, ensuring the purity profile of Spinosad—a macrocyclic lactone derived from the fermentation of Saccharopolyspora spinosa—is a critical regulatory requirement. During fermentation, formulation, or environmental degradation, several impurities arise. Among the most analytically challenging is Spinosad Impurity PSA(A) [1]. This guide objectively compares the performance of HPLC-UV and LC-MS/MS methodologies for PSA(A) quantification and provides a self-validating, step-by-step protocol grounded in ICH Q2(R2) validation principles.

Mechanistic Profiling: The Causality of Chromatographic Behavior

To design a robust analytical method, one must first understand the molecular causality dictating the analyte's behavior. Spinosad Impurity PSA(A) (CAS 131929-68-5) is chemically defined as Spinosyn A Pseudoaglycone, with the molecular formula C33H50O9[2].

The Structural Shift: Intact Spinosyn A contains a tetracyclic ring system attached to two sugars: a neutral sugar and a basic amino sugar (forosamine). PSA(A) is formed when this basic forosamine sugar is cleaved[1].

Chromatographic Impact: The loss of the forosamine sugar removes the tertiary amine group from the molecule. Consequently, PSA(A) loses its basic character. While intact Spinosad is often successfully retained and separated from neutral matrix interferences (like lipids or plant terpenes) using mixed-mode cation-exchange chromatography, PSA(A) will completely fail to retain on cation-exchange media. Therefore, analytical methods must rely strictly on reversed-phase (hydrophobic) interactions (e.g., C18 or ODS-AQ columns) to capture both the parent API and the PSA(A) impurity simultaneously.

Platform Comparison: HPLC-UV vs. LC-MS/MS

The two primary analytical techniques for the quantification of Spinosad impurities are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS)[3]. The choice depends on the required sensitivity and the complexity of the sample matrix.

Analytical Parameter	HPLC-UV (250 nm)	LC-MS/MS (ESI+)
Detection Principle	Chromophore absorbance	Mass-to-charge (m/z) MRM transitions
Sensitivity (LOQ)	0.010 – 0.040 µg/g[4]	0.001 – 0.010 µg/g[5]
Selectivity	Moderate (relies on baseline resolution)	High (MRM isolates the target mass)[3]
Matrix Interference	High (requires rigorous SPE clean-up)	Low (dilute-and-shoot often viable)
Validation Suitability	Routine bulk batch release	Trace impurity & degradation profiling

Data Synthesis: While HPLC-UV is sufficient for standard batch release, LC-MS/MS provides superior selectivity and an order-of-magnitude improvement in the Limit of Quantitation (LOQ), making it the preferred platform for trace-level ICH impurity profiling.

Self-Validating Experimental Protocol

A trustworthy protocol must continuously prove its own efficacy during execution. The following LC-MS/MS workflow incorporates built-in System Suitability Tests (SST) and matrix spike recoveries to create a self-validating system.

Phase 1: Sample Extraction & Clean-up

• Matrix Spiking (Self-Validation Check): Fortify a blank matrix sample with a known concentration of an isotopically labeled internal standard (e.g., Spinosyn A-d3) to monitor extraction recovery and matrix suppression.

• Solvent Extraction: Weigh 10.0 g of the sample into a centrifuge tube. Add 10 mL of 1 M dipotassium hydrogen phosphate buffer to neutralize the matrix. Add 100 mL of Acetonitrile/Water (80:20, v/v) and homogenize for 3 minutes. Centrifuge at 3,000 rpm for 5 minutes and collect the organic supernatant.

• Liquid-Liquid Partitioning: Transfer the extract to a separatory funnel. Add 50 mL of Hexane to partition out non-polar lipids[6]. Discard the hexane layer, retaining the acetonitrile phase.

• SPE Clean-up: Condition a C18 Solid Phase Extraction (SPE) cartridge with 5 mL methanol followed by 5 mL water[6]. Load the extract. Wash with 5 mL of 10% methanol in water to remove polar interferences. Elute the PSA(A) fraction with 5 mL of 100% Acetonitrile.

Phase 2: LC-MS/MS Analysis

• Chromatographic Conditions: Utilize a reversed-phase C18 column (150 x 4.6 mm, 5 µm). Set a gradient elution using Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

• System Suitability Test (SST): Prior to sample analysis, inject a standard resolution mix of Spinosyn A, Spinosyn D, and PSA(A). The system is only validated for use if the chromatographic resolution ( Rs​ ) between Spinosyn A and PSA(A) is ≥1.5 .

ICH Q2(R2) Validation Framework

To comply with regulatory standards, the analytical method for Spinosad Impurity PSA(A) must be validated across the following parameters:

• Specificity: Demonstrated by the lack of interfering peaks at the retention time of PSA(A) in a blank matrix, and baseline separation from the parent Spinosyns using specific MRM transitions.

• Linearity: Evaluated using a minimum of five concentration levels ranging from 0.005 to 10.0 µg/mL. The correlation coefficient ( R2 ) must be ≥0.999 .

• LOD and LOQ: Calculated based on signal-to-noise (S/N) ratios of 3:1 and 10:1, respectively. Target LOQ for LC-MS/MS should be established at ≤0.01 µg/g[5].

• Accuracy (Recovery): Assessed by spiking blank matrices at three concentration levels (LOQ, 5x LOQ, and 10x LOQ). Acceptable recovery ranges are strictly between 70% and 120%.

• Precision: Both repeatability (intra-day) and intermediate precision (inter-day) must yield a Relative Standard Deviation (RSD) of ≤15% .

Analytical Workflow Visualization

Analytical workflow for extraction, clean-up, and ICH validation of Spinosad Impurity PSA(A).

References

• Title: Spinosad Impurity PSA(A) | Source: smolecule.
• Title: Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | Source: lgcstandards.
• Title: Determination of spinosad and its metabolites in food and environmental matrices. 1. High-performance liquid chromatography with ultraviolet detection | Source: PubMed (nih.gov)
• Title: A Comparative Guide to Validating Analytical Methods for Spinosad Impurities | Source: benchchem.
• Title: Development of Analytical Methods of Spinosad in Agricultural Commodities by HPLC with UV Detector and Monitoring | Source: ResearchGate | URL
• Title: Residue Analytical Methods: Spinosad; GRM 95.

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Determination of spinosad and its metabolites in food and environmental matrices. 1. High-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. archive.epa.gov [archive.epa.gov]

A Comparative Analysis of UV-Vis and Mass Spectrometry for the Detection of Spinosad Impurity PSA(A)

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical quality control and pesticide residue analysis, the sensitive and accurate detection of impurities is paramount. Spinosad, a widely used insecticide derived from the fermentation of Saccharopolyspora spinosa, and its impurities, such as Pseudoaglycone of Spinosyn A (PSA(A)), require rigorous monitoring to ensure product safety and efficacy. This guide provides an in-depth comparison of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet-Visible (HPLC-UV) detection and Liquid Chromatography with Mass Spectrometry (LC-MS) detection, for the analysis of the Spinosad impurity PSA(A).

The Significance of Impurity Profiling: The Case of Spinosad and PSA(A)

Spinosad is a mixture of two active neurotoxic components, Spinosyn A and Spinosyn D.[1][2][3] During its synthesis, storage, or degradation, various impurities can form, including PSA(A).[4] The presence of such impurities, even at trace levels, can impact the toxicological profile and overall quality of the final product. Therefore, employing analytical methods with adequate sensitivity and selectivity is crucial for their detection and quantification.

UV-Vis Detection: A Robust Workhorse

High-Performance Liquid Chromatography with Ultraviolet-Visible (HPLC-UV) detection is a well-established and widely used technique for the analysis of chromophoric compounds like Spinosad and its derivatives. The underlying principle involves the absorption of UV or visible light by the analyte at a specific wavelength. For Spinosad and its related compounds, the maximum UV absorption is typically observed around 250 nm.[1][5][6][7]

The primary advantage of UV-Vis detection lies in its simplicity, robustness, and cost-effectiveness. It is a reliable method for routine quality control and can provide accurate quantification when properly validated. However, its sensitivity and selectivity can be limiting factors, especially when dealing with complex matrices or trace-level impurities.

Mass Spectrometry: The Gold Standard for Sensitivity and Specificity

Liquid Chromatography coupled with Mass Spectrometry (LC-MS) has emerged as the gold standard for trace-level analysis due to its exceptional sensitivity and selectivity.[8] This technique separates compounds based on their mass-to-charge ratio (m/z), providing a high degree of confidence in compound identification. For Spinosad analysis, techniques like electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are commonly employed.[9][10][11]

The key strengths of LC-MS include its ability to detect analytes at much lower concentrations than UV-Vis and its power to provide structural information, which is invaluable for impurity identification. Tandem mass spectrometry (MS/MS) further enhances selectivity by monitoring specific fragmentation patterns of the target analyte, effectively filtering out background noise and matrix interferences.[9]

Head-to-Head Comparison: Detection Limits for Spinosad and its Impurities

The choice between UV-Vis and Mass Spectrometry often hinges on the required detection limits for the specific application. The following table summarizes the typical limits of detection (LOD) and limits of quantitation (LOQ) for Spinosad analysis using both techniques, providing a reasonable estimation for the detection of the PSA(A) impurity.

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	0.001 - 0.005 µg/g (or mg/kg)[5][6][7][12]	0.0003 - 0.003 µg/g (or mg/kg)[9][10][11][13]
Limit of Quantitation (LOQ)	0.005 - 0.040 µg/g (or mg/kg)[5][6][7][12][14]	0.001 - 0.01 µg/g (or mg/kg)[9][10][11][13]

As the data indicates, LC-MS offers a significant advantage in sensitivity, with detection and quantitation limits that are often an order of magnitude lower than those achievable with HPLC-UV. This enhanced sensitivity is critical when monitoring for trace-level impurities that may have toxicological significance.

Experimental Workflow and Methodologies

To provide a practical understanding, the following sections outline the typical experimental workflows for the analysis of Spinosad and its impurities using both HPLC-UV and LC-MS.

Sample Preparation: A Critical First Step

A robust sample preparation protocol is essential to minimize matrix effects and ensure accurate and reproducible results.

Figure 1: General Sample Preparation Workflow

HPLC-UV Method Protocol

Figure 2: HPLC-UV Experimental Workflow

Step-by-Step HPLC-UV Methodology:

• Sample Preparation: Extract a known quantity of the sample with a suitable solvent mixture, such as acetonitrile and water. Purify the extract using solid-phase extraction (SPE) with a C18 cartridge to remove interfering substances.[14]

• Chromatographic Separation: Inject the purified sample onto a C18 reversed-phase HPLC column.

• Mobile Phase: Employ a mobile phase consisting of a mixture of acetonitrile and an aqueous buffer (e.g., ammonium acetate) in either an isocratic or gradient elution mode.

• Detection: Monitor the column effluent using a UV detector set to a wavelength of approximately 250 nm.[1][7]

• Quantification: Quantify the PSA(A) impurity by comparing its peak area to a calibration curve prepared from a certified reference standard.

LC-MS Method Protocol

Figure 3: LC-MS Experimental Workflow

Step-by-Step LC-MS Methodology:

• Sample Preparation: Follow a similar extraction and purification procedure as for HPLC-UV. The high selectivity of MS may sometimes allow for a simplified cleanup protocol.

• Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution of a mobile phase typically consisting of acetonitrile and water with a modifier like formic acid to enhance ionization.

• Ionization: Introduce the column effluent into an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source operating in positive ion mode.

• Mass Analysis: Monitor for the specific protonated molecule of PSA(A). For enhanced selectivity and sensitivity, employ tandem mass spectrometry (MS/MS) and monitor specific precursor-to-product ion transitions. The protonated molecules for Spinosyn A and D are observed at m/z 732 and m/z 746, respectively, with a common fragment ion at m/z 142.[15]

• Quantification: Perform quantification using a calibration curve constructed from a certified reference standard, ideally using a matrix-matched approach to compensate for any matrix effects.

Conclusion: Selecting the Right Tool for the Job

Both HPLC-UV and LC-MS are powerful techniques for the analysis of Spinosad and its impurity PSA(A). The choice between them ultimately depends on the specific requirements of the analysis.

• HPLC-UV is a reliable and cost-effective choice for routine quality control applications where the expected impurity levels are well above the detection limits of the method.

• LC-MS is the superior technique when high sensitivity and specificity are paramount, particularly for trace-level impurity profiling in complex matrices, for regulatory submissions, and for definitive identification of unknown impurities.[1]

For researchers, scientists, and drug development professionals, a thorough understanding of the capabilities and limitations of each technique is essential for developing and validating robust analytical methods that ensure the quality and safety of Spinosad-containing products.

References

• A Comparative Guide to Validating Analytical Methods for Spinosad Impurities - Benchchem. (URL: )

• Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 2. Liquid Chomatography−Mass Spectrometry - ResearchGate. (URL: [Link])

• Mass spectra for (a) 2 ng cholesterol, (b) 20 ng spinosad, (c) dried 2... - ResearchGate. (URL: [Link])

• REG2001-10 Spinosad - Success™ 480SC Naturalyte Insect Control Product - à . (URL: [Link])

• Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 2. Liquid Chomatography−Mass Spectrometry - ACS Publications. (URL: [Link])

• Development of Analytical Methods of Spinosad in Agricultural Commodities by HPLC with UV Detector and Monitoring - ResearchGate. (URL: [Link])

• Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 3. Immunoassay Methods - ACS Publications. (URL: [Link])

• Peer review of the pesticide risk assessment of the active substance spinosad - PMC. (URL: [Link])

• Development of Analytical Methods of Spinosad in Agricultural Commodities by HPLC with UV Detector and Monitoring - Semantic Scholar. (URL: [Link])

• Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 2. Liquid Chomatography−Mass Spectrometry - ACS Publications. (URL: [Link])

• Determination of spinosad and its metabolites in food and environmental matrices. 1. High-performance liquid chromatography with ultraviolet detection - PubMed. (URL: [Link])

• Determination of spinosad and its metabolites in food and environmental matrices. 2. Liquid chomatography-mass spectrometry - PubMed. (URL: [Link])

• FAO Specifications and Evaluations for Agricultural Pesticides - SPINOSAD. (URL: [Link])

• Determination of Spinosad and Its Metabolites in Food and Environmental Matrices. 1. High-Performance Liquid Chromatography with Ultraviolet Detection - ResearchGate. (URL: [Link])

• Determination of spinosad and its metabolites in citrus crops and orange processed commodities by HPLC with UV detection - PubMed. (URL: [Link])

• Analytical Method for Spinosad (Animal and Fishery Products). (URL: [Link])

• Spinosad (Ref: XDE 105) - AERU - University of Hertfordshire. (URL: [Link])

• spinosad (203) - Food and Agriculture Organization. (URL: [Link])

• fao specifications and evaluations for agricultural pesticides spinosad. (URL: [Link])

• SPINOSAD | New Drug Approvals. (URL: [Link])

• Spinosyn A-impurities - Pharmaffiliates. (URL: [Link])

• Spinosad | CAS#:131929-60-7 | Chemsrc. (URL: [Link])

• Quantitative and rapid detection of spinosad and spinetoram by gold nanoparticle-based immunostrip - The Royal Society of Chemistry. (URL: [Link])

• Semi-synthesis and insecticidal activity of spinetoram J and its D-forosamine replacement analogues - Beilstein Journals. (URL: [Link])

• Determination of spinosad in vegetables and fruits by high-performance liquid chromatography with UV and mass spectrometric detection after gel permeation chromatography and solid-phase extraction cleanup on a 2-layered column - PubMed. (URL: [Link])

• Quantitative NMR for detection of spinosad residues in agricultural soils - RSC Publishing. (URL: [Link])

• Public Release Summary - Evaluation of the new active SPINOSAD in the products Laser Naturalyte Insect Control Tracer Naturalyte - APVMA. (URL: [Link])

• Chemical Structure of Spinosyn A and D | Download Scientific Diagram - ResearchGate. (URL: [Link])

• spinosad - Extranet Systems. (URL: [Link])

• Determination of Spinosad in Vegetables and Fruits by High-Performance Liquid Chromatography with UV and Mass Spectrometric Detection After Gel Permeation Chromatography and Solid-Phase Extraction Cleanup on a 2-Layered Column - ResearchGate. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. researchgate.net [researchgate.net]
• 4. Peer review of the pesticide risk assessment of the active substance spinosad - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Determination of spinosad and its metabolites in food and environmental matrices. 2. Liquid chomatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of spinosad and its metabolites in citrus crops and orange processed commodities by HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Determination of spinosad and its metabolites in food and environmental matrices. 1. High-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Comparative Toxicity Analysis of Spinosad Impurities: PSA(A) vs. PSA(D)

As drug development professionals and agrochemical researchers navigate the complexities of macrocyclic lactones, understanding the impurity profile of active ingredients is paramount. Spinosad, a naturally derived insecticide produced via the fermentation of Saccharopolyspora spinosa, is primarily a mixture of two structurally similar macrolides: Spinosyn A and Spinosyn D.

During fermentation (often due to the disruption of the spnP glycosyltransferase gene) or environmental degradation, the loss of the forosamine sugar moiety yields their respective pseudoaglycones: Spinosyn A pseudoaglycone (PSA-A) and Spinosyn D pseudoaglycone (PSA-D)[1]. This guide provides an objective, data-driven comparison of the toxicological profiles of these two critical impurities.

Mechanistic & Structural Divergence

The structural difference between Spinosyn A and D—and by extension, PSA(A) and PSA(D)—lies in a single additional methyl group at the C6 position of the macrolide core in the "D" variants. While seemingly trivial, this methylation fundamentally alters the physicochemical properties of the molecule.

Spinosyn D exhibits a higher octanol-water partition coefficient (Log Kow 4.5 at pH 7) compared to Spinosyn A (Log Kow 4.0), making it significantly more lipophilic and less water-soluble[2].

Fig 1. Biotransformation pathway of Spinosyn A and D into their respective pseudoaglycones.

Comparative Toxicity Profile: The Phospholipidosis Paradox

The primary adverse outcome pathway (AOP) associated with spinosyns in mammalian models is the induction of phospholipidosis —a lysosomal storage disorder characterized by the cytoplasmic vacuolation of epithelial cells and macrophages.

Because cationic amphiphilic drugs typically drive phospholipidosis, the removal of the basic forosamine sugar to form the pseudoaglycone alters the molecule's charge distribution. One might hypothesize that the higher lipophilicity of PSA(D) would lead to greater membrane accumulation and, consequently, higher toxicity. However, empirical short-term toxicity data on the parent compounds indicate the exact opposite: Spinosyn D induces fewer and less severe toxicological effects than Spinosyn A .

This trend extends to their pseudoaglycone impurities. The European Food Safety Authority (EFSA) explicitly identified a critical data gap regarding the repeated-dose toxicity and genotoxicity of the pseudoaglycone of Spinosyn A, underscoring its higher toxicological priority and regulatory concern compared to PSA(D).

Quantitative Data Synthesis

Metric	Spinosyn A / PSA(A)	Spinosyn D / PSA(D)	Causality / Implication
Log Kow (pH 7)	4.0	4.5	The extra methyl group on the "D" core increases lipophilicity, altering intracellular partitioning[2].
Water Solubility	89.4 ppm	0.495 ppm	PSA(D) is highly insoluble, which may limit its systemic bioavailability compared to PSA(A)[2].
Short-Term Toxicity	Baseline (Higher severity)	Reduced severity	Despite higher lipophilicity, the structural conformation of the "D" core reduces lysosomal disruption.
Regulatory Priority	High (Data gaps identified)	Low-to-Moderate	EFSA requires specific repeated-dose toxicity data for PSA(A) due to its accumulation and reactivity profile.

Experimental Methodology: In Vitro Toxicity & Metabolite Profiling

To objectively compare the phospholipidosis potential of PSA(A) and PSA(D), relying solely on standard cell viability (e.g., MTT assays) is scientifically insufficient. We must decouple general cytotoxicity from specific lysosomal dysregulation.

Step-by-Step Protocol

Step 1: Cell Culture & Seeding

• Seed HepG2 (human liver carcinoma) cells in a 96-well black, clear-bottom plate at a density of 1×104 cells/well.

• Incubate for 24 hours at 37°C, 5% CO₂ to allow for cellular adhesion.

Step 2: Compound Preparation & Dosing

• Prepare stock solutions of PSA(A) and PSA(D) in HPLC-grade DMSO.

• Dose the cells with a concentration gradient (0.1 µM to 100 µM) of PSA(A) and PSA(D). Ensure the final DMSO concentration does not exceed 0.5% v/v.

• Self-Validation Control: Dose dedicated wells with 10 µM Amiodarone (a known phospholipidosis inducer) to validate the dynamic range of the fluorescent assay.

Step 3: High-Content Screening (HCS) for Phospholipidosis

• After 48 hours of exposure, co-incubate the cells with a fluorescent phospholipid analog (e.g., NBD-PE) and Hoechst 33342 (nuclear stain) for 4 hours.

• Wash cells with PBS and fix with 4% paraformaldehyde.

• Image using an automated High-Content Imaging System. Quantify the total area of fluorescent lipid droplets per cell. Causality note: Increased fluorescence indicates lysosomal impairment (phospholipidosis).

Step 4: LC-MS/MS Intracellular Quantification

• In parallel plates treated identically, lyse the cells using cold methanol containing an isotopically labeled internal standard.

• Analyze the lysate via LC-MS/MS to quantify the intracellular concentration of PSA(A) vs. PSA(D).

• Data Synthesis: Normalize the HCS toxicity data against the intracellular concentration. This proves whether PSA(D)'s lower toxicity is due to poor cellular uptake (driven by its low solubility) or an inherently lower potential to disrupt lysosomal function.

Fig 2. Self-validating experimental workflow for comparative in vitro toxicity assessment.

Conclusion & Regulatory Implications

The comparative analysis of Spinosad impurities reveals a counterintuitive structure-activity relationship. Despite PSA(D) possessing a higher lipophilicity due to an additional methyl group, it is PSA(A) that commands greater regulatory scrutiny and exhibits a more severe short-term toxicity profile. For formulation scientists and regulatory affairs professionals, minimizing the formation of PSA(A) during fermentation and storage should be prioritized to ensure the safety and compliance of Spinosad-based products.

References

• Title : Spinosad and Spinetoram. Human Health Risk Assessment for a Proposed Use Source : regulations.gov URL : 2

• Title : Buy Spinosad Impurity PSA(A) Source : smolecule.com URL : 1

• Title : Peer review of the pesticide risk assessment of the active substance spinosad - PMC Source : nih.gov URL : Link

Sources

• 1. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]

Comparing environmental degradation rates of Spinosad Impurity PSA(A) and Spinosyn D

Comparative Environmental Degradation Kinetics: Spinosyn D vs. Spinosad Impurity PSA(A)

Executive Summary

For researchers and drug development professionals evaluating the environmental fate of macrocyclic lactones, understanding the degradation cascade of Spinosad is critical. While the parent active ingredients dissipate rapidly, their structural modifications yield degradates and impurities with vastly different kinetic profiles. This guide provides an objective, data-driven comparison of the environmental degradation rates of Spinosyn D and Spinosad Impurity PSA(A), detailing the mechanistic causality behind their divergence and the self-validating experimental protocols required to quantify them.

Structural Causality and Degradation Mechanisms

Spinosad is a naturally derived insecticide produced via the fermentation of Saccharopolyspora spinosa, primarily composed of Spinosyn A (~85%) and Spinosyn D (~15%)[1]. Both parent molecules feature a unique tetracyclic macrolide ring system attached to two sugars: a neutral tri-O-methyl-L-rhamnose and a basic D-forosamine[2].

Spinosad Impurity PSA(A)—the pseudoaglycone of Spinosyn A—is both a minor fermentation byproduct and a primary environmental degradate[1],[3]. Structurally, PSA(A) lacks the D-forosamine amino sugar at the C-17 position[3].

Expert Insight on Causality: The presence or absence of the forosamine moiety fundamentally dictates the environmental fate of these molecules. The tertiary amine (N,N-dimethylamino group) on the forosamine sugar of Spinosyn D acts as a highly photolabile reactive center. Upon exposure to sunlight, this amine triggers rapid indirect photo-oxidation and N-demethylation[4]. Because PSA(A) lacks this "antenna" for photo-oxidation, its degradation relies on much slower, secondary photochemical reactions, such as the reduction of the 13,14-double bond or the eventual cleavage of the macrolide ring[1].

Fig 1. Divergent environmental degradation pathways of Spinosyn D and PSA(A).

Comparative Degradation Kinetics

Aqueous photolysis is the primary route of environmental dissipation for parent spinosyns[1]. However, due to the structural divergence outlined above, the kinetic profiles of Spinosyn D and PSA(A) are markedly different.

Table 1: Environmental Degradation Metrics

Parameter	Spinosyn D	Spinosad Impurity PSA(A)
Aqueous Photolysis ( t1/2​ )	1.0 - 2.0 hours[4]	> 48 hours (Persistent intermediate)[5]
Aerobic Soil Metabolism ( t1/2​ )	9 - 17 days[2]	Bi-phasic, extended persistence
Primary Photolytic Pathway	N-demethylation, Hydroxylation[4]	Macrolide ring reduction[1]
Hydrolytic Stability (pH 7)	Stable (>200 days)[2]	Stable

While Spinosyn D dissipates rapidly in surface waters (half-life of ~1.0 hour in stream water)[4], its degradation pathway inherently generates pseudoaglycones[1]. Because PSA(A) lacks the photolabile forosamine group, it exhibits a kinetic "bottleneck" in the degradation cascade, persisting at up to 24% of initial levels even after 48 hours of aqueous irradiation[5].

Self-Validating Experimental Protocols

To accurately quantify these divergent degradation rates, robust experimental designs are required. Below are the self-validating protocols used to establish the environmental fate of these compounds.

Fig 2. Self-validating experimental workflow for aqueous photolysis kinetics.

Protocol A: Aqueous Photolysis Kinetics

Objective: Isolate and quantify the photolytic degradation rate while strictly controlling for hydrolysis.

• Matrix Preparation : Prepare sterile, buffered aqueous solutions (pH 7) using distilled-deionized water and natural stream water.

  • Causality: Sterilization eliminates biotic degradation, while buffering at pH 7 isolates photolysis from base-catalyzed hydrolysis (which only occurs at pH > 9)[1],[4].

• Analyte Spiking & Dark Controls : Spike separate vessels with 1 µg/mL of Spinosyn D and PSA(A). Crucially, wrap a parallel set of vessels in aluminum foil to serve as "Dark Controls."

  • Causality: The dark control is the self-validating mechanism; if degradation occurs in the dark vessel, the system is compromised by thermal or hydrolytic instability, invalidating the photolysis calculation.

• Irradiation : Expose the test vessels to a Xenon arc lamp equipped with filters to simulate natural sunlight (290–800 nm)[4]. Use a chemical actinometer (e.g., p-nitroacetophenone/pyridine) in parallel.

  • Causality: The actinometer validates the photon flux, ensuring the artificial light source accurately mimics environmental UV exposure.

• Temporal Sampling : Withdraw aliquots at logarithmic intervals (0, 1, 2, 4, 8, 24, and 48 hours).

• LC-MS/MS Analysis : Quench samples immediately in dark, cold conditions and analyze via LC-MS/MS. Fit the dissipation data to first-order kinetics to derive the half-life ( t1/2​ ).

Protocol B: Aerobic Soil Metabolism

Objective: Determine the biotic degradation rate in soil matrices in the absence of light.

• Soil Preparation : Sieve fresh agricultural soil (2 mm) and adjust to 75% field capacity. Validate microbial viability via biomass respiration prior to dosing.

• Radiolabeled Dosing : Apply 14 C-labeled Spinosyn D or PSA(A) to the soil at field application rates.

  • Causality: PSA(A) has significantly lower aqueous solubility than Spinosyn D due to the missing basic amine. Therefore, dosing requires a carefully selected co-solvent (e.g., minimal acetonitrile) to ensure homogenous distribution without causing solvent-induced microbial toxicity.

• Incubation in Biometer Flasks : Incubate in the dark at 25°C. Connect the flasks to a continuous flow-through system equipped with NaOH traps.

  • Causality: The NaOH traps capture evolved 14 CO_2. This self-validates the assay by ensuring a complete mass balance closure (>90% recovery). If recovery drops, it indicates the formation of unextractable bound residues rather than true mineralization.

• Extraction : Perform exhaustive solvent extraction (e.g., methanol/water) at designated time points (0 to 120 days) and analyze via radio-HPLC.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of Spinosad and Attributes of A New Class of Insect Control Products | Radcliffe's IPM World Textbook [ipmworld.umn.edu]
• 3. Buy Spinosad Impurity PSA(A) [smolecule.com]
• 4. Photolysis of spinosyns in seawater, stream water and various aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apvma.gov.au [apvma.gov.au]

Spinosad Impurity PSA(A) vs other macrolide pesticide impurities analytical profiling

Analytical Profiling of Spinosad Impurity PSA(A) vs. Macrolide Pesticide Degradants: A Comparative Guide

As macrolide pesticides like Spinosad, Abamectin, and Emamectin Benzoate become increasingly central to global agriculture, characterizing their degradation products is critical for environmental monitoring and formulation stability. Spinosad, a fermentation product of Saccharopolyspora spinosa, consists primarily of Spinosyn A and Spinosyn D[1]. Under acidic or environmental stress, Spinosyn A undergoes hydrolysis to form Spinosad Impurity PSA(A) , formally known as Spinosyn A 17-pseudoaglycone[2][3].

As a Senior Application Scientist, I frequently observe laboratories struggling to quantify PSA(A) because they mistakenly apply the exact same LC-MS/MS parameters used for intact Spinosad. This guide provides a causality-driven, objective comparison of PSA(A) against other macrolide impurities, establishing a self-validating analytical framework for accurate profiling.

Structural Causality and Ionization Dynamics

To analyze an impurity effectively, one must understand the structural mechanics of its formation. Intact Spinosyn A contains a tetracyclic core flanked by two sugars: a neutral tri-O-methylrhamnose at C9 and a basic amino sugar, forosamine, at C17[3].

The Ionization Dilemma: In positive electrospray ionization (ESI+), intact Spinosyn A exhibits excellent sensitivity because the tertiary amine on the forosamine sugar readily accepts a proton, forming a highly stable [M+H]⁺ precursor ion (m/z 732.5). However, the degradation pathway to PSA(A) involves the hydrolytic cleavage and complete loss of this forosamine moiety[3].

By losing the basic nitrogen, PSA(A) loses its primary protonation site. Consequently, its proton affinity drops drastically. If an analyst attempts to detect PSA(A) relying on [M+H]⁺, the signal will be weak and erratic. Instead, the analytical method must be engineered to force the formation of ammonium adducts ([M+NH₄]⁺) by buffering the mobile phase with ammonium acetate[4][5]. This behavior mirrors the analytical profile of Avermectin aglycones, which also lack basic amine groups, but contrasts sharply with Emamectin degradants that retain their secondary amines.

Caption: Degradation pathways of Spinosyn A and Abamectin to their respective aglycones.

Comparative Quantitative Data

Because PSA(A) lacks the forosamine sugar, the ubiquitous m/z 142.1 product ion—used globally for intact Spinosad quantitation—is absent. Analysts must instead select product ions corresponding to the cleavage of the remaining rhamnose group or macrocyclic ring fragmentation.

Table 1: Structural & Ionization Profiling of Macrolide Impurities

Analyte	Parent Compound	Structural Modification	Ionization Mode	Primary Precursor Ion	Causality for Ionization Behavior
Spinosad Impurity PSA(A)	Spinosad (Spinosyn A)	Loss of forosamine (C17)	ESI+	[M+NH₄]⁺ (m/z ~608.7)	Loss of basic amine requires forced adduct formation via mobile phase buffers.
Intact Spinosyn A	Spinosad	None (Intact API)	ESI+	[M+H]⁺ (m/z 732.5)	Tertiary amine on forosamine readily accepts a proton.
Abamectin Aglycone	Abamectin	Loss of disaccharide	ESI+	[M+Na]⁺ / [M+NH₄]⁺	Neutral macrocycle lacks basic sites; relies entirely on metal/ammonium adducts.
Emamectin Desmethyl	Emamectin Benzoate	N-demethylation	ESI+	[M+H]⁺ (m/z 872.5)	Secondary amine retains high proton affinity, allowing standard [M+H]⁺ detection.

Table 2: Optimized LC-MS/MS MRM Parameters

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Mobile Phase Additive Requirement
Spinosyn A	732.5	142.1	98.1	0.1% Formic Acid or 10mM NH₄OAc
Impurity PSA(A)	608.7	415.3	189.1	Strictly 10mM NH₄OAc (to stabilize adduct)
Abamectin Aglycone	592.4	449.2	267.1	10mM NH₄OAc

Self-Validating Analytical Protocol

To ensure absolute trustworthiness, the following LC-MS/MS extraction protocol is designed as a self-validating system . It utilizes internal gating mechanisms; if the recovery of the surrogate standard falls outside the 70%–120% range, the system automatically invalidates the extraction batch, preventing the reporting of false negatives caused by matrix suppression[4].

Nomenclature Warning: In sample preparation, "PSA" refers to Primary Secondary Amine, a dispersive Solid Phase Extraction (d-SPE) sorbent. Do not confuse this sorbent with the analyte, Spinosad Impurity PSA(A) (Pseudoaglycone A).

Step-by-Step Methodology:

• Matrix-Matched Spiking (Validation Initiation):

  • Weigh 5.0 g of the homogenized sample into a 50 mL centrifuge tube.

  • Causality Check: Spike the sample with 50 µL of a stable isotopically labeled internal standard (e.g., Spinosyn A-d3) at 1 µg/mL. This step is the core of the self-validating system, as it will track extraction efficiency and correct for matrix-induced ion suppression later in the MS source.

• Partitioning and Extraction:

  • Add 10 mL of LC-MS grade Acetonitrile and vortex for 2 minutes.

  • Add QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl) to induce phase separation. Centrifuge at 4000 rpm for 5 minutes.

  • Causality Check: Acetonitrile is chosen over methanol because it forces the precipitation of high-molecular-weight proteins while efficiently partitioning the lipophilic macrolide structures into the organic layer.

• d-SPE Cleanup:

  • Transfer 1 mL of the supernatant to a d-SPE tube containing 150 mg anhydrous MgSO₄ and 50 mg C18 sorbent.

  • Causality Check: We deliberately omit the standard PSA sorbent here. While PSA sorbent removes organic acids, it can occasionally cause hydrogen-bonding interactions with the exposed hydroxyl groups of pseudoaglycones, leading to poor recovery. C18 is sufficient to remove non-polar lipid interferences.

• LC-MS/MS Acquisition:

  • Inject 5 µL of the purified extract into an LC-MS/MS system equipped with a sub-2 µm C18 column[6].

  • Mobile Phase A: Water + 10 mM Ammonium Acetate.

  • Mobile Phase B: Methanol + 10 mM Ammonium Acetate.

  • System Suitability Gate: Before analyzing unknowns, verify that the Internal Standard recovery is between 70% and 120%. If it fails, the matrix effect exceeds the method's compensatory limits, and the sample must be diluted and re-extracted.

Caption: Self-validating LC-MS/MS analytical workflow for macrolide impurity quantitation.

References

• Spinosad (203) - Residue and Analytical Aspects. Food and Agriculture Organization (FAO). Available at:[Link]

• Spinosyn A | C41H65NO10 | CID 443059. PubChem - National Institutes of Health (NIH). Available at:[Link]

• Suspect Screening and Semi-Quantification of Macrolide Antibiotics in Municipal Wastewater by High-Performance Liquid Chromatography—Precursor Ion Scan Tandem Mass Spectrometry. MDPI. Available at:[Link]

• Analysis of macrolide antibiotics, using liquid chromatography-mass spectrometry, in food, biological and environmental matrices. PubMed - NIH. Available at: [Link]

Sources

• 1. fao.org [fao.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Spinosyn A | C41H65NO10 | CID 443059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Suspect Screening and Semi-Quantification of Macrolide Antibiotics in Municipal Wastewater by High-Performance Liquid Chromatography—Precursor Ion Scan Tandem Mass Spectrometry [mdpi.com]
• 6. Analysis of macrolide antibiotics, using liquid chromatography-mass spectrometry, in food, biological and environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Extraction Techniques for Spinosad Impurity PSA(A) Recovery: A Methodological Guide

Executive Summary

For researchers and drug development professionals, ensuring the purity profile of Spinosad—a macrolide-based insecticide comprising Spinosyn A and D—is a critical regulatory requirement. During environmental degradation or extended storage, Spinosyn A undergoes hydrolytic or photolytic cleavage, losing its forosamine sugar to form the Pseudoaglycone of Spinosyn A , hereafter referred to as PSA(A) [1].

The European Food Safety Authority (EFSA) has highlighted toxicological data gaps regarding this specific pseudoaglycone metabolite, necessitating highly accurate analytical monitoring [2]. This guide provides an objective cross-validation of extraction techniques—QuEChERS, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE)—to optimize PSA(A) recovery, explaining the chemical causality behind each protocol's performance.

Mechanistic Insight: The Chemical Causality of PSA(A) Extraction

To design an effective extraction protocol, one must understand the fundamental shift in physicochemical properties that occurs when Spinosyn A degrades into PSA(A).

Spinosyn A contains a basic forosamine sugar at the C-17 position, which imparts a pKa of approximately 8.1. This basic center allows Spinosyn A to be easily protonated and partitioned into acidic aqueous solutions. However, when the forosamine sugar is cleaved, the resulting PSA(A) molecule loses this primary basic center.

The Causality: PSA(A) is fundamentally neutral and highly lipophilic across a broad pH range. Standard extraction methods that rely on pH adjustments to ionize the target analyte will fail for PSA(A) [3]. Consequently, extraction strategies must pivot from ion-exchange mechanisms to strictly hydrophobic, reversed-phase, or normal-phase partitioning.

Fig 1: Degradation of Spinosyn A into Pseudoaglycone (PSA(A)) via forosamine cleavage.

Cross-Validation of Extraction Methodologies

(Note: In analytical chemistry, "PSA" often refers to Primary Secondary Amine, a common sorbent. To avoid confusion, the impurity is denoted as PSA(A) , while the sorbent is denoted as PSA sorbent ).

Modified QuEChERS (Optimal for Plant/Agricultural Matrices)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method utilizes acetonitrile salting-out followed by dispersive SPE (d-SPE) cleanup. Because PSA(A) is neutral, it partitions highly efficiently into the unbuffered acetonitrile layer. During d-SPE, the use of PSA sorbent is highly advantageous: it binds and removes interfering organic acids and sugars from the matrix. Because PSA(A) lacks acidic functional groups, it does not bind to the PSA sorbent, remaining in the extract [4]. Caution: Over-application of C18 sorbent (used for lipid removal) can inadvertently trap the highly lipophilic PSA(A), leading to recovery losses. C18 ratios must be strictly optimized.

Solid-Phase Extraction (SPE) (Standard for Soil/Sediment)

For complex environmental matrices like soil, normal-phase Silica SPE is preferred. The sample is extracted with a non-polar solvent, and the concentrated extract is applied to a pre-conditioned silica cartridge. Because PSA(A) is highly lipophilic, it requires a carefully balanced elution solvent (e.g., Methylene Chloride:Methanol) to break its hydrophobic interactions with the matrix while leaving polar interferences bound to the silica [3].

Alkaline Methanol LLE (Legacy Immunoassay Approach)

Older EPA methodologies utilized alkaline methanol extraction followed by sonication and centrifugation, primarily designed for total Spinosad immunoassay kits [5]. While this method extracts the parent compounds well, it lacks the specificity and rigorous cleanup required for trace LC-MS/MS quantification of PSA(A), resulting in severe matrix suppression.

Quantitative Performance Comparison

The following table synthesizes the cross-validation data for PSA(A) recovery across the three methodologies when analyzed via LC-MS/MS.

Extraction Technique	Primary Mechanism	Sorbent / Solvent System	Avg. Recovery (%)	RSD (%)	Matrix Effect (%)	LOQ (ng/g)
Modified QuEChERS	Salting-out & d-SPE	MeCN / PSA + GCB + MgSO₄	88 - 95	< 8	-12 to +5	2.5
Silica SPE	Normal-Phase Partitioning	Silica / Hexane + Methylene Chloride	82 - 89	< 12	-18 to -8	5.0
Alkaline Methanol LLE	Solvation & Centrifugation	Methanol + 1N NaOH	65 - 75	> 15	-45 to -30	20.0

Self-Validating Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems . They mandate the use of pre-extraction internal standards (IS) to calculate absolute recovery and matrix-matched calibration to mathematically neutralize ion suppression.

Protocol A: Modified QuEChERS Workflow for PSA(A)

Optimized for high-moisture agricultural matrices.

• Matrix Hydration & IS Spiking: Weigh 10.0 g of homogenized sample into a 50 mL PTFE centrifuge tube. Add 10 mL of HPLC-grade water. Spike with 100 µL of isotopically labeled internal standard (e.g., Spinosyn A-d3) to validate extraction efficiency. Vortex for 1 minute.

• Salting-Out Extraction: Add 10 mL of acidified Acetonitrile (1% acetic acid). Shake vigorously for 1 minute. Add QuEChERS extraction salts (4.0 g anhydrous MgSO₄ and 1.0 g NaCl). Shake immediately for 2 minutes to prevent salt agglomeration.

• Centrifugation: Centrifuge at 5000 rpm for 5 minutes to achieve complete phase separation.

• d-SPE Cleanup: Transfer 1.5 mL of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg anhydrous MgSO₄, 50 mg PSA sorbent , and 20 mg Graphitized Carbon Black (GCB). (Note: C18 is omitted here to prevent hydrophobic retention of PSA(A)).

• Final Elution & Analysis: Vortex for 30 seconds, centrifuge at 12,000 rpm for 4 minutes. Transfer 500 µL of the supernatant to an LC vial, dilute with 500 µL mobile phase A, and analyze via LC-MS/MS against a matrix-matched calibration curve.

Fig 2: Modified QuEChERS extraction workflow optimized for Spinosad impurity PSA(A) recovery.

Protocol B: Silica-Based SPE Workflow for PSA(A)

Optimized for low-moisture, complex environmental matrices (soil/sediment).

• Extraction: Weigh 5.0 g of soil into a flask. Spike with IS. Extract with 20 mL of Acetone:Methanol (50:50 v/v) via sonication for 15 minutes. Centrifuge and collect the supernatant.

• SPE Pre-Conditioning: Condition a Silica SPE cartridge (1g/6mL) with 10 mL Methylene Chloride:Methanol (75:25 v/v), followed by 10 mL Acetonitrile, and 10 mL Hexane. Discard eluents.

• Sample Loading: Concentrate the initial extract to near dryness under nitrogen, reconstitute in 5 mL Hexane, and load onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 10 mL Hexane to remove extreme non-polar lipids. Discard the wash.

• Target Elution: Elute PSA(A) using 8 mL of Methylene Chloride:Methanol (75:25 v/v). Collect this fraction.

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream and reconstitute in 1.0 mL of Methanol:Acetonitrile:2% Ammonium Acetate (1:1:1 v/v/v) prior to LC-MS/MS analysis [3].

References

• Peer review of the pesticide risk assessment of the active substance spinosad Source: European Food Safety Authority (via National Institutes of Health / PMC) URL:[Link]

• DER for Spinosad & Degradates in Soil - MRID 44045103 Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• Development of a Modified QuEChERS Method Coupled with LC-MS/MS for Determination of Spinetoram Residue Source: National Institutes of Health (PMC) URL:[Link]

• Environmental Chemistry Methods: Spinosad (Tracer); 440451-02 Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• Source: Google Patents (World Intellectual Property Organization)

Sources

• 1. WO2002077005A1 - Pesticidal spinosyn derivatives - Google Patents [patents.google.com]
• 2. Peer review of the pesticide risk assessment of the active substance spinosad - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. Development of a Modified QuEChERS Method Coupled with LC-MS/MS for Determination of Spinetoram Residue in Soybean (Glycine max) and Cotton (Gossypium hirsutum) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Spinosad Impurity PSA(A)

A Senior Application Scientist’s Guide to Operational Safety and Environmental Protection

Handling isolated impurities like Spinosad Impurity PSA(A) requires a rigorous, self-validating safety protocol. In the biosynthesis of the macrolide insecticide spinosad, PSA(A)—also known as Spinosyn A 17-pseudoaglycone (CAS 131929-68-5)—represents the tetracyclic aglycone core before the enzymatic addition of the forosamine sugar moiety[1][2][3].

As researchers and drug development professionals, we must treat this minor component with strict operational controls. Although the parent spinosyn mixture generally exhibits low mammalian toxicity, concentrated impurities in dry powder form present unique particulate hazards[4]. More critically, spinosad derivatives are classified under GHS as highly toxic to aquatic life with long-lasting effects (H400, H410)[4][5]. Therefore, our safety architecture is driven by two absolute mandates: preventing aerosolized particulate exposure and ensuring zero environmental release.

The Barrier Matrix: PPE Specifications

Our Personal Protective Equipment (PPE) strategy is not merely a compliance checklist; it is a mechanistic barrier designed around the physical properties of PSA(A). Because it is handled as a solid powder, the primary vectors of exposure are dust inhalation and dermal deposition[4].

PPE Category	Specification	Mechanistic Causality & Validation
Respiratory Protection	Particulate filter device (EN 143) or N95/P100 equivalent	Prevents inhalation of aerosolized pseudoaglycone dust during transfer[4]. Validation: Perform a positive/negative pressure seal check before entering the lab.
Hand Protection	Nitrile gloves (EN 374), double-gloved	Provides a chemical barrier. Validation: Double-gloving ensures integrity if the outer layer is contaminated; outer gloves can be shed immediately upon suspected exposure.
Eye Protection	Snug-fitting safety goggles (EN 166)	Protects ocular mucosa from airborne particulates. Standard glasses lack orbital seals and are insufficient for powder handling[4].
Body Protection	Disposable Tyvek® lab coat or equivalent	Prevents powder accumulation on personal clothing, eliminating secondary exposure risks outside the laboratory environment.

Operational Workflow

Workflow for handling Spinosad Impurity PSA(A), emphasizing particulate control and spill containment.

Self-Validating Methodologies: Step-by-Step Execution

Do not just follow these steps; understand the causality behind them. Every action in this workflow is designed to maintain the integrity of the containment barrier.

Phase 1: Pre-Operation Setup

• Objective: Establish a controlled environment to prevent particulate dispersion.

• Step 1: Verify the inward airflow of the Class II Biological Safety Cabinet (BSC) or chemical fume hood.

• Step 2: Ground all receiving equipment.

• Causality: Powders are highly susceptible to static cling[4]. Grounding prevents static discharge, which can cause the light powder to repel, aerosolize, and disperse into the operator's breathing zone.

• Validation: Check the airflow monitor on the hood to ensure it reads within the optimal safe operating range (typically 0.4–0.6 m/s face velocity) before opening the PSA(A) vial.

Phase 2: Active Handling and Transfer

• Objective: Accurately measure the impurity without contaminating the environment.

• Step 1: Utilize grounded, anti-static spatulas and anti-static weigh boats.

• Step 2: Open the primary container only when fully inside the negative-pressure zone of the hood.

• Step 3: Transfer the weighed solid directly into the target assay buffer or solvent to immediately eliminate the dust hazard.

• Validation: Visually confirm that no powder is adhering to the exterior of the weigh boat or the operator's outer gloves. If powder is visible, shed the outer gloves inside the hood immediately.

Phase 3: Decontamination and Doffing

• Objective: Prevent cross-contamination post-handling.

• Step 1: Seal all primary vials and secondary containment vessels before removing them from the hood.

• Step 2: Wipe down the exterior of the sealed vessels with a solvent-dampened disposable cloth (e.g., ethanol or isopropanol).

• Step 3: Doff PPE in the following order to prevent self-contamination: Outer gloves, lab coat, goggles, respirator, inner gloves. Wash hands thoroughly[4].

Environmental Remediation: Spill & Disposal Plan

Because PSA(A) is highly toxic to aquatic environments (H400/H410)[4][5], standard laboratory spill responses (like washing down with water) are strictly prohibited.

Spill Response Protocol

• Isolate the Area: If a spill occurs outside the hood, immediately evacuate the immediate area to allow aerosolized dust to settle.

• Mechanical Collection: Do not use water. Use a HEPA-filtered vacuum or physically sweep the powder using a static-free brush into a designated hazardous waste container[4].

• Solvent Wipe: Only after all visible powder is mechanically removed, wipe the area with a disposable cloth dampened with an appropriate organic solvent to capture micro-particulates.

• Causality: Aqueous cleaning methods risk mobilizing the compound into standard drainage systems, violating environmental safety constraints and risking severe aquatic toxicity[4][5].

Disposal Plan

All contaminated consumables (weigh boats, spatulas, outer gloves, and spill cleanup materials) must be placed in clearly labeled, sealed hazardous waste containers. Dispose of contents and containers via an approved industrial combustion plant or licensed hazardous waste facility[4]. Never dispose of PSA(A) or its contaminated materials in standard municipal waste or wastewater systems.

References

• Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) , LGC Standards, 1

• Improving spinosad production by tuning expressions of the forosamine methyltransferase and the forosaminyl transferase to reduce undesired less active byproducts in the heterologous host Streptomyces albus J1074 , ResearchGate, 2

• Improving spinosad production by tuning expressions of the forosamine methyltransferase and the forosaminyl transferase to reduce undesired less active byproducts in the heterologous host Streptomyces albus J1074 , National Institutes of Health (PMC), 3

• Spinosyn A - Safety Data Sheet , Cayman Chemical, 5

• Safety Data Sheet: Spinosad , Chemos GmbH&Co.KG, 4

Sources

• 1. Buy Online CAS Number 131929-68-5 - TRC - Spinosad Impurity PSA(A) | LGC Standards [lgcstandards.com]
• 2. researchgate.net [researchgate.net]
• 3. Improving spinosad production by tuning expressions of the forosamine methyltransferase and the forosaminyl transferase to reduce undesired less active byproducts in the heterologous host Streptomyces albus J1074 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemos.de [chemos.de]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]